5,6,7,8-Tetrahydro-1,6-naphthyridine; oxalic acid

• CAS: 1193388-00-9

Core Science & Biosynthesis

What is the 5,6,7,8-Tetrahydro-1,6-naphthyridine scaffold

An In-Depth Technical Guide to the 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold in Modern Drug Discovery

Executive Summary

The transition from planar, sp2 -hybridized aromatic rings to structurally complex, sp3 -rich frameworks is a defining hallmark of contemporary medicinal chemistry. At the forefront of this paradigm shift is the 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold. As a conformationally restricted, bicyclic heteroaromatic system, it serves as a highly privileged bioisostere for piperidines, piperazines, and 1,2,3,4-tetrahydroisoquinolines (THIQs).

By strategically fusing an electron-withdrawing pyridine ring to a piperidine core, medicinal chemists can precisely tune physicochemical properties—specifically lowering basicity (pKa) and optimizing lipophilicity (LogD)—to mitigate off-target liabilities like hERG channel inhibition while enhancing membrane permeability. This whitepaper dissects the structural rationale, mechanistic applications, and advanced synthetic methodologies of the 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold.

Structural Anatomy & Physicochemical Rationale

The 5,6,7,8-tetrahydro-1,6-naphthyridine core consists of a pyridine ring fused to a tetrahydropyridine (piperidine) ring, with nitrogen atoms occupying the 1 and 6 positions.

The Causality of pKa Modulation

In a standard piperidine or THIQ scaffold, the secondary aliphatic amine is highly basic (pKa ~9.5–11.0). At physiological pH (7.4), these amines are predominantly protonated. While this cationic state can improve aqueous solubility, it frequently leads to high-affinity trapping within the inner vestibule of the hERG potassium channel, causing cardiotoxicity [1].

The 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold elegantly solves this. The sp2 -hybridized nitrogen at the N1 position of the fused pyridine ring exerts a strong electron-withdrawing inductive effect across the bicyclic framework. This pulls electron density away from the sp3 -hybridized N6 nitrogen, effectively lowering its pKa to a highly desirable range of ~7.5–8.5. Consequently, a larger fraction of the molecule remains neutral at physiological pH, facilitating passive transcellular diffusion and drastically reducing hERG liability [2].

Logical relationship between scaffold structural features and optimized pharmacokinetic properties.

Quantitative Physicochemical Comparison

To illustrate the scaffold's superiority in property-based drug design, we compare it against traditional nitrogenous rings:

Scaffold Type	Typical N-Basicity (pKa)	Lipophilicity Impact (LogP)	hERG Inhibition Risk	3D Vector Complexity
Piperidine	10.0 – 11.0	Low	Very High	Low (Highly flexible)
1,2,3,4-Tetrahydroisoquinoline (THIQ)	9.0 – 9.5	High	Moderate-High	Moderate (Planar benzene)
5,6,7,8-Tetrahydro-1,6-naphthyridine	7.5 – 8.5	Moderate (Polar Pyridine)	Low	High (Pre-organized)

Data synthesized from medicinal chemistry optimization campaigns targeting kinase and GPCR inhibitors [2].

Mechanistic Role in Drug Discovery: Case Studies

The scaffold's unique spatial geometry and electronic profile have led to its successful incorporation into several advanced clinical and preclinical candidates.

A. Allosteric Inhibition of HIV-1 Integrase (LEDGINs)

A series of 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives have been developed as potent allosteric site inhibitors of HIV-1 integrase (IN) [3].

• Mechanism of Action: Unlike catalytic site inhibitors, these compounds bind to the allosteric pocket normally occupied by the host cellular cofactor LEDGF/p75. The tetrahydro-1,6-naphthyridine core acts as a rigid spacer that perfectly projects an N-aryl group deep into the hydrophobic pocket of the integrase enzyme [4].

• Causality: Binding to this site induces an aberrant, premature multimerization of the integrase enzyme during viral particle assembly. This structural disruption prevents the formation of the normal IN-DNA complex, ultimately leading to the production of structurally defective, non-infectious virions [3].

Mechanism of HIV-1 Integrase aberrant multimerization by 1,6-naphthyridine allosteric inhibitors.

B. RORγt Inverse Agonism (TAK-828F)

Retinoid-related orphan receptor γt (RORγt) is a master regulator of Th17 cell differentiation, making it a prime target for autoimmune diseases. Takeda identified TAK-828F, a highly potent RORγt inverse agonist, which relies heavily on a chiral 5,6,7,8-tetrahydro-1,6-naphthyridine core to maintain a specific 3D orientation of its indane and cyclobutane moieties, ensuring optimal receptor fit [5].

C. Luteinizing Hormone Receptor (hLH-R) Antagonism (BAY-298/899)

Bayer utilized the scaffold to discover BAY-298 and BAY-899, the first nanomolar small-molecule antagonists of the hLH-R GPCR. The scaffold provided the necessary metabolic stability and oral bioavailability required to reduce sex hormone levels in vivo for the treatment of endometriosis and polycystic ovary syndrome [6].

Advanced Synthetic Methodologies & Experimental Workflows

Historically, the synthesis of tetrahydro-1,6-naphthyridines was underdeveloped, often relying on non-enantioselective Pictet–Spengler cyclizations. Below are two field-validated protocols for constructing this privileged scaffold.

Protocol 1: Asymmetric Synthesis via Heck-Vinylation and Transfer Hydrogenation (Takeda Route)

This atom-economical route was specifically designed to overcome the scalability and enantioselectivity limitations of earlier methods, avoiding toxic stannanes and chromatographic bottlenecks [5].

Step-by-Step Methodology:

• Heck-Type Vinylation:

  • Action: React a 2-chloropyridine derivative with ethylene gas (1.0 MPa) in the presence of PdCl2​ (0.05 equiv), DPEphos (0.05 equiv), and Et3​N in DMF at 80 °C.

  • Causality: Ethylene gas serves as a highly atom-economical vinyl source. The bidentate DPEphos ligand stabilizes the palladium intermediate, facilitating the oxidative addition into the challenging C-Cl bond and preventing catalyst degradation.

• One-Pot Amination & Cyclization:

  • Action: Treat the resulting 2-vinyl-3-acylpyridine intermediate with ammonia ( NH3​ , 0.3 MPa) in methanol at room temperature.

  • Causality: Ammonia acts as a dual nucleophile. It first condenses with the acyl group to form an imine, which immediately undergoes an intramolecular aza-Michael addition into the adjacent vinyl group, rapidly closing the piperidine ring to form a dihydronaphthyridine.

• Asymmetric Transfer Hydrogenation:

  • Action: Reduce the dihydronaphthyridine using a chiral Ruthenium catalyst (0.01 equiv) and ammonium formate ( HCO2​NH4​ , 3.0 equiv) in acetonitrile at 35 °C.

  • Causality: The chiral Ru-complex dictates the facial selectivity of the hydride transfer from the formate donor, yielding the enantiopure (R)- or (S)-5,6,7,8-tetrahydro-1,6-naphthyridine scaffold with >90% enantiomeric excess (ee) [5].

Step-by-step synthetic workflow for the enantioselective 5,6,7,8-tetrahydro-1,6-naphthyridine core.

Protocol 2: Microwave-Promoted Cobalt-Catalyzed [2+2+2] Cyclization

For library synthesis and high-throughput screening, transition-metal-catalyzed cyclotrimerization offers rapid access to highly functionalized naphthyridines [7].

Step-by-Step Methodology:

• Precursor Assembly: Synthesize a dialkynylnitrile precursor containing the desired substitution pattern.

• Microwave-Assisted Cyclization:

  • Action: Dissolve the dialkynylnitrile (0.065 mmol) in chlorobenzene (3 mL) inside a microwave reaction vessel. Add the catalyst CpCo(CO)2​ (0.2 equiv). Purge with nitrogen, seal, and subject to microwave irradiation at 300 W, 180 °C, for 15 minutes.

  • Causality: The microwave heating provides rapid, uniform energy transfer to overcome the high activation barrier of the [2+2+2] cycloaddition. The Co(I) catalyst orchestrates the simultaneous cyclotrimerization of the two alkyne moieties and the nitrile group, forging the aromatic pyridine ring directly fused to the pre-existing saturated ring in a single, high-yielding step [7].

Conclusion

The 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold is far more than a simple structural novelty; it is a rationally designed solution to some of the most persistent pharmacokinetic and toxicological challenges in drug discovery. By intrinsically lowering amine basicity while maintaining a rigid, three-dimensional pharmacophore vector, it allows medicinal chemists to thread the needle between target affinity, membrane permeability, and safety. Supported by modern, scalable synthetic methodologies like asymmetric transfer hydrogenation and Co-catalyzed cyclotrimerization, this scaffold will undoubtedly continue to yield breakthrough therapeutics across oncology, virology, and immunology.

References

• ACS Publications. (2023). Discovery of 2-Aminopyrimidine Derivatives as Potent Dual FLT3/CHK1 Inhibitors with Significantly Reduced hERG Inhibitory Activities. Journal of Medicinal Chemistry.[Link]

• Peese, K. M., et al. (2019). 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors. Journal of Medicinal Chemistry, 62(3), 1348-1361.[Link]

• ACS Publications. (2022). Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs. Journal of Medicinal Chemistry.[Link]

• Tsuruoka, R., et al. (2020). Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. The Journal of Organic Chemistry, 85(16), 10797-10805.[Link]

• PubMed / NIH. (2019). Discovery of BAY-298 and BAY-899: Tetrahydro-1,6-naphthyridine-Based, Potent, and Selective Antagonists of the Luteinizing Hormone Receptor Which Reduce Sex Hormone Levels in Vivo. Journal of Medicinal Chemistry, 62(22), 10321-10341.[Link]

• ACS Publications. (2008). Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds. Journal of Combinatorial Chemistry.[Link]

Introduction: The Significance of the 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold

An In-Depth Technical Guide to the Physicochemical Properties of 5,6,7,8-Tetrahydro-1,6-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

The 5,6,7,8-Tetrahydro-1,6-naphthyridine core is a bicyclic heterocyclic scaffold of considerable interest in modern medicinal chemistry. Its rigid, three-dimensional structure provides a unique framework for the spatial presentation of functional groups, making it a valuable building block in the design of novel therapeutics. This scaffold is a key component in a variety of biologically active molecules, including potent inhibitors of HIV-1 integrase, where it targets the allosteric lens-epithelium-derived-growth-factor-p75 (LEDGF/p75)-binding site.[1][2][3] A thorough understanding of its fundamental physicochemical properties is paramount for any researcher aiming to leverage this scaffold in drug design, as these properties govern a molecule's pharmacokinetic and pharmacodynamic behavior.

This guide offers a detailed examination of the core physicochemical characteristics of 5,6,7,8-Tetrahydro-1,6-naphthyridine, provides validated protocols for their determination, and discusses the implications of these properties in the context of drug development.

Molecular Structure and Core Physicochemical Data

The foundational structure of 5,6,7,8-Tetrahydro-1,6-naphthyridine consists of a fused pyridine and piperidine ring system. This arrangement imparts a unique combination of aromaticity and conformational constraint.

Caption: Molecular Structure of the 5,6,7,8-Tetrahydro-1,6-naphthyridine core.

The key physicochemical properties of the parent scaffold are summarized below. These values serve as a critical baseline for predicting how substitutions will modulate the molecule's behavior.

Property	Value	Source
Molecular Formula	C₈H₁₀N₂	[4]
Molecular Weight	134.18 g/mol	[4]
Melting Point	~70–72 °C (for 7-methyl derivative)	[5]
Boiling Point	Not extensively documented	[5]
pKa	Not directly reported; related naphthyridines have pKa values around 4.08-9.17 for their ring nitrogens.	[6][7]
Calculated XLogP3	0.3	[4]
Topological Polar Surface Area (TPSA)	24.9 Ų	[4]

Synthesis and Reactivity: A Scientist's Perspective

The utility of a scaffold is intrinsically linked to the accessibility of its synthesis. Historically, the synthesis of tetrahydronaphthyridines was considered underdeveloped.[8] However, modern synthetic strategies have made this core more accessible.

Key Synthetic Approaches:

• Cobalt-Catalyzed [2+2+2] Cyclizations: This method provides an efficient route to the core structure through the microwave-promoted intramolecular cyclization of dialkynylnitriles.[9] This approach is valued for its ability to construct the bicyclic system in a single, efficient step.

• Pictet-Spengler-Type Reactions: Classical methods often rely on the cyclization of a pyridine-based ethylamine with an aldehyde or glyoxylate equivalent. While effective, these reactions can be limited to activated systems.[8]

• Asymmetric Synthesis: For developing chiral drug candidates, enantioselective methods are crucial. A notable example involves the ruthenium-catalyzed enantioselective transfer hydrogenation of a dihydronaphthyridine precursor, which has enabled the large-scale, chromatography-free synthesis of chiral 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives.[8][10]

The scaffold's reactivity is centered around the two nitrogen atoms and the pyridine ring. The secondary amine in the piperidine ring (N6) is a key handle for diversification, readily undergoing reactions like acylation, sulfonylation, and urea formation to build out compound libraries.[11] The pyridine ring can undergo electrophilic aromatic substitution, although its reactivity is influenced by the electron-withdrawing nature of the ring nitrogen.[5]

Protocols for Physicochemical Profiling: A Self-Validating System

Accurate and reproducible measurement of physicochemical properties is the bedrock of predictive drug development. The following protocols are described not merely as steps, but as self-validating systems designed for robustness and relevance.

Lipophilicity Determination (LogD at pH 7.4) via Shake-Flask Method

Causality and Expertise: Lipophilicity is a critical determinant of a compound's permeability, metabolic stability, and promiscuity. While calculated LogP is a useful starting point, an experimentally determined LogD at physiological pH (7.4) provides a far more accurate prediction of a compound's behavior in a biological environment. The shake-flask method, though labor-intensive, remains the gold standard for its direct and unambiguous measurement of partitioning.

Experimental Protocol:

• Preparation of Phases:

  • Aqueous Phase: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

  • Organic Phase: Use n-octanol pre-saturated with the PBS buffer. To achieve this, mix n-octanol and PBS (1:1 v/v), shake vigorously for 24 hours, and allow the layers to separate.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Partitioning:

  • In a glass vial, add a precise volume of the pre-saturated n-octanol and pre-saturated PBS (e.g., 1 mL of each).

  • Spike a small volume of the compound stock solution into the biphasic system to achieve a final concentration that is detectable in both phases (e.g., 10-50 µM).

  • Cap the vial and shake at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 2-4 hours).

• Phase Separation: Centrifuge the vial at low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the aqueous and organic layers.

• Quantification:

  • Carefully withdraw a known volume from both the n-octanol and the PBS layer.

  • Quantify the concentration of the compound in each sample using a validated analytical method, typically HPLC-UV. A calibration curve should be generated for accurate quantification.

• Calculation: The LogD is calculated using the formula:

  • LogD = log₁₀ ( [Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ )

Caption: Workflow for experimental LogD determination using the shake-flask method.

Aqueous Solubility Assessment via Nephelometry

Causality and Expertise: Poor aqueous solubility is a primary cause of compound attrition in drug discovery. A kinetic solubility assay is often employed in early stages because it reflects the conditions of many high-throughput screening assays where compounds are introduced from a DMSO stock. Nephelometry provides a rapid and direct measure of precipitation.

Experimental Protocol:

• Sample Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM) in a 96-well plate format.

• Assay Plate Preparation: In a clear-bottomed 96-well plate, add aqueous buffer (e.g., PBS, pH 7.4) to each well.

• Compound Addition: Using a liquid handler, transfer a small volume (e.g., 1-2 µL) of the DMSO stock solution into the aqueous buffer to achieve the desired final concentration range. The final DMSO concentration should be kept low and constant (e.g., 1-2%) to minimize its solubilizing effect.

• Incubation: Cover the plate and shake for a set period (e.g., 2 hours) at room temperature to allow for precipitation to occur.

• Measurement: Read the plate on a nephelometer, which measures light scattering caused by insoluble particles.

• Data Analysis: The solubility limit is defined as the highest concentration at which the light scattering signal is not significantly above the background (buffer + DMSO).

Implications for Drug Development: From Scaffold to Candidate

The physicochemical properties of the 5,6,7,8-Tetrahydro-1,6-naphthyridine scaffold are not merely academic data points; they are critical parameters that guide drug design strategy.

• Lipophilicity (LogD): With a calculated XLogP3 of 0.3 for the parent scaffold, it sits in a favorable, non-greasy region of chemical space.[4] This provides an excellent starting point, allowing for the addition of more lipophilic groups to enhance target binding without immediately violating guidelines like the "Rule of Five." For instance, in the development of HIV-1 integrase inhibitors, aryl groups are added to the core to access a hydrophobic pocket of the enzyme.[1] The challenge is to balance this added lipophilicity to maintain adequate solubility and avoid off-target effects.

• Basicity (pKa): The presence of two nitrogen atoms means the molecule's ionization state is highly dependent on pH. The pyridine nitrogen is weakly basic, while the piperidine nitrogen is more akin to a typical secondary amine. This basicity is a double-edged sword. It can enhance aqueous solubility in the acidic environment of the stomach, but it can also lead to lysosomal trapping or binding to the hERG potassium channel, a key cardiotoxicity liability. Therefore, medicinal chemists must carefully consider the pKa of any derivative and may seek to modulate it through the introduction of electron-withdrawing groups.

• Solubility: The scaffold's polarity, imparted by the nitrogen atoms, provides a good foundation for aqueous solubility. However, as molecular weight and lipophilicity increase with substitution, maintaining solubility becomes a primary optimization goal. The carboxylic acid functionality on some reported derivatives enhances solubility and provides an additional interaction point for biological targets.[12]

• Structural Rigidity: The fused ring system reduces the number of rotatable bonds, which is generally favorable for drug design. This conformational restriction lowers the entropic penalty upon binding to a target, potentially leading to higher affinity. This rigidity makes the 5,6,7,8-Tetrahydro-1,6-naphthyridine an excellent scaffold for structure-based drug design, as the orientation of substituents is well-defined.[1]

References

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. Journal of Organic Chemistry. [Link]

• Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds. Journal of Combinatorial Chemistry. [Link]

• Synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridines and Related Heterocycles by Cobalt-Catalyzed [2 + 2 + 2] Cyclizations. Organic Letters. [Link]

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F - PMC. National Center for Biotechnology Information. [Link]

• Synthesis of new derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridines and their pharmacological properties. Ovid. [Link]

• 5,6,7,8-Tetrahydro-1,6-naphthyridine | C8H10N2. PubChem. [Link]

• 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors. Journal of Medicinal Chemistry. [Link]

• 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors | Journal of Medicinal Chemistry. ACS Publications. [Link]

• 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors - PubMed. National Center for Biotechnology Information. [Link]

• Methods for the Synthesis of 5,6,7,8-Tetrahydro-1,8-naphthyridine Fragments for α V β 3 Integrin Antagonists. ResearchGate. [Link]

• An Improved Synthesis of 5,6,7,8-Tetrahydro-1,7-naphthyridine – A Conformationally-Restricted Analog of 2-(3-Pyridyl)ethylamine. ResearchGate. [Link]

• 5,6,7,8-TETRAHYDRO-[4][8]NAPHTHYRIDINE — Chemical Substance Information. NextSDS. [Link]

• pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

• pKa Data Compiled by R. Williams page-1 pKa Values. Organic Chemistry Data. [Link]

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exploring the therapeutic potential of tetrahydronaphthyridine analogs

Title: Engineering the Tetrahydronaphthyridine Pharmacophore: A Technical Blueprint for Next-Generation Therapeutics

Executive Summary

As a Senior Application Scientist navigating the complexities of modern medicinal chemistry, I frequently encounter promising chemotypes that fail late in development due to poor pharmacokinetic (PK) profiles or off-target toxicities. The tetrahydronaphthyridine (THN) scaffold—specifically the 5,6,7,8-tetrahydro-1,6-naphthyridine and 1,8-naphthyridine isomers—has emerged as a highly versatile, tunable pharmacophore capable of rescuing stalled drug discovery programs. By acting as a rigid, 3D bioisostere for basic amines and guanidines, THNs offer a privileged structural motif that modulates target affinity while systematically de-risking metabolic liabilities such as CYP2D6 inhibition. This whitepaper explores the mechanistic paradigms, quantitative structure-activity relationships (QSAR), and validated experimental workflows driving the therapeutic potential of THN analogs.

Mechanistic Paradigms & Therapeutic Applications

1.1. Immuno-Oncology and Antiviral Pathways: CXCR4 Antagonism The CXCL12/CXCR4 signaling axis is a critical driver of tumor metastasis and human immunodeficiency virus (HIV) entry. First-generation CXCR4 antagonists, such as TIQ15, utilized a tetrahydroisoquinoline core but suffered from severe CYP2D6 inhibition, limiting their clinical viability due to drug-drug interactions[1]. By introducing a nitrogen atom into the aromatic portion of the ring to form a 5,6,7,8-tetrahydro-1,6-naphthyridine, we significantly increase the polar surface area. This rational modification alters the basicity and lipophilicity of the molecule, effectively abrogating CYP2D6 binding while maintaining potent CXCR4 antagonism[1].

CXCL12/CXCR4 signaling pathway and competitive inhibition by THN antagonists.

1.2. Osteoclast Inhibition: αv​β3​ Integrin Antagonism Osteoporosis is driven by an imbalance where osteoclast-mediated bone resorption outpaces bone formation. Osteoclasts highly express the αv​β3​ integrin, which binds to extracellular matrix proteins via the Arg-Gly-Asp (RGD) sequence[2]. In the design of small-molecule RGD mimetics, the 5,6,7,8-tetrahydro-1,8-naphthyridine skeleton serves as a superior guanidine mimic. Its rigid geometry perfectly aligns with the acidic residues in the integrin receptor's binding pocket, providing sub-nanomolar antagonistic activity[2].

1.3. Tumor Microenvironment Modulation: IDO1 Inhibition Indoleamine 2,3-dioxygenase-1 (IDO1) catabolizes tryptophan into kynurenine, creating an immunosuppressive tumor microenvironment. Recent structural data and metabolite identification (MetID) guided the strategic incorporation of cyclopropane rings into THN-based IDO1 inhibitors[3]. This rigidification not only improved metabolic stability against oxidative degradation but also directed the molecule toward a lipophilic pocket near Tyr-126, drastically increasing human whole-blood (hWB) potency[3].

1.4. Neurological Interventions: mGlu5 Positive Allosteric Modulators (PAMs) Targeting the metabotropic glutamate receptor 5 (mGlu5) is a promising strategy for treating the cognitive and negative symptoms of schizophrenia. THN ethers have been identified as potent mGlu5 PAMs. The bicyclic THN scaffold interacts with the allosteric site, demonstrating a steep structure-activity relationship that enables high in vitro potency and in vivo efficacy in psychosis models[4].

Quantitative Structure-Activity Relationships (QSAR)

To illustrate the profound impact of the THN scaffold on drug-like properties, we summarize the QSAR data from recent optimization campaigns. Table 1 highlights how transitioning from a tetrahydroisoquinoline to a THN core (Compound 12a and 30) rescues the CYP2D6 liability in CXCR4 antagonists[1]. Table 2 demonstrates the potency gains achieved by cyclopropyl-fusion in THN-based IDO1 inhibitors[3].

Table 1: QSAR and Pharmacokinetic Profiling of CXCR4 Antagonists

Compound	Scaffold Type	CXCR4 IC50 (nM)	CYP2D6 IC50 (µM)	PAMPA Permeability (nm/s)	Oral Bioavailability (%F)
AMD3100	Bicyclam	~10	> 50	Low	Poor
TIQ15	Tetrahydroisoquinoline	Potent	0.320	Moderate	Moderate
Compound 12a	Tetrahydronaphthyridine	Potent	> 10	Moderate	Moderate
Compound 30	Lipophilic-Substituted THN	24	> 10	309	27%

Table 2: Optimization of THN-based IDO1 Inhibitors

Compound	Structural Modification	hWB Potency IC50 (nM)	Predicted Human Dose (mg QD)
Compound 4	Unsubstituted THN Core	64	> 50
Compound 6	Cyclopropyl-fused THN Core	16	9

Experimental Workflows & Self-Validating Protocols

As application scientists, we rely on robust, reproducible methodologies. Below are two critical protocols for synthesizing and validating THN analogs, designed with built-in causality and self-validation mechanisms.

Protocol 1: Automated Continuous Flow Synthesis of Spirocyclic THNs

Causality & Rationale: Traditional batch synthesis of 3D spirocyclic THNs suffers from poor scalability and uneven photon distribution during photocatalysis. By transitioning to a continuous flow reactor for the photoredox hydroaminoalkylation (HAA) step, we exploit the Beer-Lambert law to ensure uniform light penetration and rapid heat transfer. This enables the efficient, modular coupling of unactivated primary alkylamines with halogenated vinylpyridines, bypassing the need for pre-functionalized, expensive feedstocks[5].

Automated continuous flow synthesis workflow for spirocyclic THNs.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the primary amine feedstock (3.0 equiv) and halogenated vinylpyridine (1.0 equiv) in a degassed solvent (e.g., acetonitrile) containing an iridium-based photoredox catalyst (1 mol%).

• Photoredox HAA (Flow Reactor): Pump the homogeneous mixture through perfluoroalkoxy (PFA) capillary tubing wrapped around a 450 nm blue LED light source at a controlled flow rate (residence time: 20-40 mins). The radical addition yields the γ -pyridyl amine intermediate.

• Intramolecular Cyclization: Telescope the flow stream directly into a heated reactor coil set to 200 °C. This thermal input drives the intramolecular SNAr N-arylation.

• Self-Validating Readout: Monitor the reactor effluent via inline UV-Vis/IR spectroscopy to confirm the disappearance of the vinyl stretch and the formation of the spirocyclic THN product. Quench and purify via automated flash chromatography.

Protocol 2: Multiplexed CXCR4 Antagonism and CYP2D6 De-risking Assay

Causality & Rationale: To ensure that the structural transition to a THN core successfully mitigates metabolic liabilities without sacrificing target affinity, we employ a multiplexed in vitro assay. This protocol simultaneously validates on-target potency (calcium mobilization) and off-target safety (CYP2D6 inhibition)[1].

Step-by-Step Methodology:

• CXCR4 Calcium Mobilization: Seed CHO cells stably expressing human CXCR4 in a 384-well black-wall plate. Load the cells with a calcium-sensitive fluorescent dye (Fluo-4 AM) for 45 minutes at 37 °C.

• Compound Incubation: Pre-incubate the cells with a serial dilution of the THN analog (e.g., Compound 30) for 30 minutes. Control: Use AMD3100 as a positive control for antagonism.

• Ligand Stimulation & Readout: Inject 10 nM CXCL12 and immediately monitor the transient increase in intracellular calcium via a Fluorometric Imaging Plate Reader (FLIPR). Calculate the IC50 from the dose-response curve.

• CYP2D6 Inhibition Profiling: In a separate 96-well plate, incubate recombinant human CYP2D6 supersomes with a fluorogenic substrate (AMMC) and the THN analog (10 µM). Control: Use quinidine as a self-validating positive control for CYP2D6 inhibition.

• Validation Criteria: Measure fluorescence after 45 minutes. A successful THN candidate must exhibit a CXCR4 IC50 < 50 nM and a CYP2D6 IC50 > 10 µM to be considered de-risked for advancement.

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• 5. researchgate.net [researchgate.net]

The Role of Oxalic Acid in Forming Stable Salts of Amine-Containing Compounds: A Technical Guide for Drug Development

Executive Summary

In the landscape of pharmaceutical development, over half of all marketed active pharmaceutical ingredients (APIs) are administered as salts. For amine-containing compounds—which often suffer from poor aqueous solubility, physical instability, or suboptimal mechanical properties—salt formation is a critical optimization strategy.

Oxalic acid, a simple dicarboxylic acid, has emerged as a highly versatile coformer. While it is not naturally occurring in the human body, its low toxicity profile and exceptional hydrogen-bonding capabilities make it an invaluable tool for stabilizing weak pharmaceutical bases. This whitepaper provides an in-depth mechanistic analysis of oxalate salt formation, thermodynamic rationales, and self-validating experimental protocols designed for Senior Application Scientists and drug development professionals.

Thermodynamic Rationale: The ΔpKa​ Rule and Proton Transfer

The fundamental driver of salt formation is the transfer of a proton from an acid to a base. To predict whether an amine and oxalic acid will form a salt or a neutral co-crystal, crystal engineers rely on the ΔpKa​ rule, defined as:

ΔpKa​=pKa​(protonated base)−pKa​(acid)

According to extensive crystallographic database mining [1], a ΔpKa​>3 strongly dictates complete proton transfer (salt formation), whereas ΔpKa​<−1 results in a co-crystal. The region between -1 and 4 represents a "continuum" where the outcome is heavily influenced by the crystal lattice's solvation energy and hydrogen-bonding stabilization.

Oxalic acid possesses two highly acidic protons:

• pKa1​≈1.25

• pKa2​≈4.14

Causality Insight: Because pKa1​ is exceptionally low for an organic acid, oxalic acid can easily protonate weak aromatic amines or pyridines (e.g., pKa​≈5.0 ), yielding a ΔpKa​ of 3.75 (favoring a stable 1:1 hydrogen oxalate salt). However, transferring the second proton to form a 2:1 hemi-oxalate salt yields a ΔpKa​ of only 0.86 ( 5.0−4.14 ). This places the 2:1 stoichiometry squarely in the continuum region, meaning its formation is entirely dependent on the robust supramolecular hydrogen-bonding network stabilizing the crystal lattice.

Decision tree for predicting oxalate salt vs. co-crystal formation based on the ΔpKa rule.

Supramolecular Assembly: Hydrogen Bonding Networks

The structural superiority of oxalate salts stems from their ability to form extensive, multi-dimensional hydrogen-bonded networks. When an amine is protonated by oxalic acid, the resulting oxalate anions act as powerful hydrogen-bond acceptors and donors.

• Mono-oxalates (1:1 Stoichiometry): The hydrogen oxalate anion ( HC2​O4−​ ) retains one proton. These anions typically self-assemble into corrugated 1D chains or 2D sheets via strong head-to-tail O−H⋯O− interactions. The protonated amine ( N+−H ) then docks onto this anionic scaffold via charge-assisted N+−H⋯O− bonds.

• Di-oxalates / Hemi-oxalates (2:1 Stoichiometry): The fully deprotonated oxalate dianion ( C2​O42−​ ) bridges two protonated amine molecules. Because the dianion has four exposed carboxylate oxygen atoms, it can participate in highly complex 3D networks, significantly increasing the lattice energy.

This dense network of charge-assisted hydrogen bonds is the direct cause of the elevated melting points and reduced hygroscopicity frequently observed in pharmaceutical oxalate salts.

Experimental Workflows for Oxalate Salt Screening

To systematically discover and isolate stable oxalate salts, a dual-methodology approach is required. Relying solely on solvent evaporation can lead to solvent-mediated phase transformations or solvate formation [2]. Therefore, mechanochemistry is employed alongside traditional crystallization.

Standardized workflow for the mechanochemical and solvent-mediated screening of oxalate salts.

Protocol 1: Liquid-Assisted Grinding (LAG)

Rationale: LAG utilizes mechanical energy to drive the acid-base reaction, bypassing the solubility limitations of the free base. A catalytic amount of solvent acts as a molecular lubricant, accelerating the kinetics of proton transfer without inducing solvate formation.

• Preparation: Weigh the amine API and anhydrous oxalic acid in a precise 1:1 and 2:1 molar ratio.

• Milling: Transfer the powders to a stainless-steel milling jar. Add a catalytic amount of solvent (e.g., 10 µL of ethanol per 100 mg of powder).

• Execution: Mill at 30 Hz for 20–30 minutes using a ball mill.

• Self-Validation Step: Analyze the resulting powder via Powder X-Ray Diffraction (PXRD). The protocol is validated only if the diffractogram shows a completely novel set of Bragg peaks with zero residual peaks from the starting API or oxalic acid.

Protocol 2: Solvent-Mediated Crystallization (Reactive Slurry)

Rationale: While LAG is excellent for rapid screening, solvent-mediated crystallization is required to grow single crystals for definitive structural elucidation (SC-XRD) and to test thermodynamic stability in solution.

• Dissolution: Suspend the amine API in a highly polar, non-reactive solvent (e.g., Acetonitrile/Water 1:1 v/v) to ensure partial solubility.

• Acid Addition: Add oxalic acid (1:1 or 1:2 molar equivalents) dissolved in the same solvent system dropwise under continuous stirring at ambient temperature.

• Maturation: Stir the slurry for 48 hours. The continuous dissolution and recrystallization will thermodynamically drive the system toward the most stable salt form.

• Self-Validation Step: Filter and dry the precipitate. Perform Differential Scanning Calorimetry (DSC). A successful, pure salt formation will exhibit a single, sharp endothermic melting peak distinct from both precursors. Multiple peaks indicate an incomplete reaction or a eutectic mixture, invalidating the run.

Case Studies & Physicochemical Property Modulation

The practical impact of oxalic acid salt formation is best illustrated through empirical data. A prime example in recent literature is the modified nucleobase 9-Ethyladenine[3]. The free base exhibits moderate solubility and stability. By applying the protocols described above, researchers successfully isolated both 1:1 and 2:1 anhydrous oxalate salts.

The table below summarizes the quantitative improvements achieved through oxalate salt formation:

Table 1: Physicochemical Modulation of 9-Ethyladenine via Oxalate Salt Formation

Compound Form	Stoichiometry	Melting Point / Thermal Event	Aqueous Solubility	Solid-State Stability (75% RH, 40°C)
Free Base	N/A	~ 195 °C	Low	Moderate (Prone to hydration)
Hydrogen Oxalate	1:1	> 200 °C (Decomposition)	Significantly Enhanced	Highly Stable (No phase change)
Hemi-oxalate	2:1	> 200 °C (Decomposition)	Modulated / Controlled	Highly Stable (No phase change)

Data synthesized from the structural and physicochemical characterization of 9-ethyladenine multicomponent solids.

Causality of Stability: The 1:1 hydrogen oxalate salt demonstrated superior aqueous solubility due to the high solvation energy of the hydrogen oxalate anion. Furthermore, both the 1:1 and 2:1 salts remained physically stable under accelerated degradation conditions (75% Relative Humidity at 40°C). This stability is a direct consequence of the dense, charge-assisted hydrogen bonding network ( N+−H⋯O− ) which tightly binds the crystal lattice, preventing the ingress of atmospheric water molecules that typically cause deleterious hydrate formation.

Conclusion

Oxalic acid is a highly potent coformer in the arsenal of pharmaceutical crystal engineering. Its uniquely low pKa1​ ensures reliable protonation of weak amine bases, while its dicarboxylic structure facilitates the assembly of robust, multi-dimensional hydrogen-bonded networks. By employing rigorous, self-validating screening workflows that combine mechanochemistry and solvent-mediated crystallization, drug development professionals can leverage oxalate salts to drastically improve the solubility, thermal stability, and shelf-life of challenging amine-containing APIs.

References

• Cruz-Cabeza, A. J., Lusi, M., Wheatcroft, H. P., & Bond, A. D. (2022). "The role of solvation in proton transfer reactions: implications for predicting salt/co-crystal formation using the ΔpKa rule." Faraday Discussions, 235, 446-466.[Link]

• Mithu, M. S. H. (2021). "Advanced Methodologies for Pharmaceutical Salt Synthesis." Crystal Growth & Design, 21(2), 1358-1374.[Link]

• Benito, M., Barceló-Oliver, M., Frontera, A., & Molins, E. (2022). "Oxalic Acid, a Versatile Coformer for Multicomponent Forms with 9-Ethyladenine." Crystals, 12(1), 89.[Link]

Sources

• 1. The role of solvation in proton transfer reactions: implications for predicting salt/co-crystal formation using the ΔpKa rule - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxalic Acid, a Versatile Coformer for Multicomponent Forms with 9-Ethyladenine [mdpi.com]

Preparation and Properties of 5,6,7,8-Tetrahydro-1,6-naphthyridine Oxalate Salt: A Technical Guide

Executive Summary & Chemical Rationale

5,6,7,8-Tetrahydro-1,6-naphthyridine (THN) is a highly privileged bicyclic heterocycle that serves as a foundational scaffold in modern medicinal chemistry. Structurally, it consists of a fully aromatic pyridine ring fused to a saturated piperidine ring. This unique architecture provides a rigid vector for functionalization while maintaining a distinct basicity gradient between the highly nucleophilic aliphatic secondary amine (N6) and the less basic aromatic nitrogen (N1)[1].

While the THN core is invaluable, its free base form presents significant handling challenges. The free base is typically a viscous oil or a low-melting, hygroscopic solid that is highly susceptible to oxidative degradation upon prolonged exposure to air[2]. To circumvent these liabilities during scale-up and storage, the compound is routinely converted into its oxalate salt . Oxalic acid, a dicarboxylic acid, forms a robust, highly crystalline hydrogen-bonded network with the secondary amine. This transformation not only stabilizes the molecule against oxidation but also serves as a powerful thermodynamic sink to purge organic impurities during isolation[3].

Physicochemical Properties

The conversion from the free base to the oxalate salt fundamentally alters the physical properties of the compound, optimizing it for long-term storage and precise stoichiometric handling in downstream drug discovery workflows.

Property	5,6,7,8-Tetrahydro-1,6-naphthyridine (Free Base)	THN Oxalate Salt
Molecular Formula	C₈H₁₀N₂	C₈H₁₀N₂ · C₂H₂O₄
Molecular Weight	134.18 g/mol	224.21 g/mol
Physical State	Viscous yellow oil / Low-melting solid	Stark white crystalline solid
Chemical Stability	Prone to oxidation; hygroscopic	Highly stable at standard conditions
Solubility Profile	Soluble in DCM, EtOAc, and Methanol	Soluble in H₂O, Methanol; Insoluble in Acetone
pKa (Estimated)	~9.5 (N6, aliphatic), ~5.2 (N1, aromatic)	N/A (Ionized state)

Synthetic Strategy and Mechanistic Pathways

The most scalable and atom-economical route to the THN core involves the selective catalytic hydrogenation of the fully aromatic 1,6-naphthyridine precursor. The causality behind the choice of catalyst is critical: Palladium on Carbon (Pd/C) is selected because it provides excellent chemoselectivity. Under moderate hydrogen pressure, Pd/C selectively reduces the nitrogen-containing ring that lacks electron-withdrawing or sterically hindering substituents, yielding the 5,6,7,8-tetrahydro derivative without over-reducing the pyridine core or causing carbon-nitrogen bond hydrogenolysis[1].

Following reduction, the immediate introduction of oxalic acid in an anti-solvent matrix (such as acetone) forces the precipitation of the salt. This step is thermodynamically driven by the high lattice energy of the resulting oxalate crystal[3].

Synthetic workflow for the preparation of 5,6,7,8-Tetrahydro-1,6-naphthyridine oxalate salt.

Validated Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system, ensuring that researchers can visually and analytically confirm the success of each phase.

Phase 1: Selective Catalytic Hydrogenation

• Reaction Setup : Dissolve 1,6-naphthyridine (10.0 g, 76.8 mmol) in 150 mL of anhydrous methanol in a high-pressure hydrogenation vessel.

• Catalyst Addition : Carefully add 10% Pd/C (1.0 g) under a continuous stream of argon to prevent auto-ignition of the catalyst.

• Hydrogenation : Purge the vessel three times with hydrogen gas. Pressurize the reactor to 4 atm (approx. 60 psi) with H₂ and stir vigorously at 25–30 °C.

• Self-Validation Check : Monitor the pressure gauge. The reaction is complete when hydrogen uptake ceases (typically 12–16 hours).

• Filtration : Filter the crude mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the filter cake with an additional 50 mL of methanol. Concentrate the filtrate under reduced pressure to yield the crude free base as a viscous, pale-yellow oil.

Phase 2: Oxalate Salt Crystallization

• Matrix Preparation : Dissolve the crude THN free base in 100 mL of an Acetone/Methanol mixture (9:1 v/v). Causality: Acetone acts as a powerful anti-solvent for the final salt, while the 10% methanol ensures the free base remains completely solubilized initially.

• Acid Solution : In a separate flask, dissolve anhydrous oxalic acid (7.26 g, 80.6 mmol, 1.05 eq) in 30 mL of methanol[3].

• Precipitation : Cool the free base solution to 0 °C in an ice bath. Add the oxalic acid solution dropwise over 30 minutes under vigorous mechanical stirring.

• Self-Validation Check : The immediate formation of a stark white, free-flowing precipitate serves as visual confirmation of successful salt formation[4]. The mother liquor will retain the yellow hue of the organic impurities.

• Isolation : Stir the suspension for an additional 1 hour at 0 °C to maximize crystal yield. Filter the solid under vacuum, wash the filter cake with 50 mL of ice-cold acetone, and dry in a vacuum oven at 40 °C for 6 hours to afford the pure THN oxalate salt.

Analytical Characterization Standards

To ensure the integrity of the synthesized oxalate salt, the following analytical benchmarks must be met:

• ¹H NMR (400 MHz, D₂O) : The spectrum must show the downfield shift of the aliphatic protons due to protonation. Key signals: δ 8.35 (d, 1H, pyridine C2-H), 7.65 (d, 1H, pyridine C4-H), 7.25 (dd, 1H, pyridine C3-H), 4.30 (s, 2H, benzylic C5-H₂), 3.55 (t, 2H, C7-H₂), 3.10 (t, 2H, C8-H₂).

• Mass Spectrometry (ESI+) : m/z = 135.1 [M+H]⁺ (Detects the free base core).

• HPLC : Purity >99.5% (UV detection at 254 nm). The crystallization process inherently purges unreacted starting material and over-reduced byproducts.

Applications in Advanced Drug Discovery

The THN oxalate salt is a highly sought-after building block. By simply treating the salt with an aqueous base (e.g., NaHCO₃ or NaOH) and extracting it into an organic layer, the free base is generated in situ for immediate functionalization[5].

The scaffold is prominently featured in several clinical and pre-clinical assets:

• HIV-1 Integrase Inhibitors : The THN ring is utilized as an allosteric site binder. Advanced compounds like GSK3839919A leverage highly substituted THN derivatives to achieve potent viral inhibition, where the secondary amine undergoes complex cross-coupling[5].

• RORγt Inverse Agonists : The THN core is central to the enantioselective synthesis of TAK-828F, a potent modulator of Th17 cell differentiation used in autoimmune disease research[1].

• Dopamine Receptor Ligands : In the development of therapeutics for psychostimulant use disorders, Cariprazine analogues utilize the THN moiety to fine-tune D3R/D2R selectivity profiles[4].

Pharmacological workflow utilizing THN oxalate salt in modern drug discovery.

Sources

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• 2. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
• 3. EP1925611A1 - Optically active diamine derivative and process for producing the same - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of the 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Application Focus: Scalable, chromatography-free asymmetric synthesis of chiral heterocyclic cores for active pharmaceutical ingredients (APIs).

Introduction & Strategic Context

The 5,6,7,8-tetrahydro-1,6-naphthyridine ring system is a highly privileged scaffold in medicinal chemistry, frequently utilized in the development of potent therapeutics, including allosteric HIV-1 integrase inhibitors and Retinoid-Related Orphan Receptor γt (RORγt) inverse agonists [1, 3]. Despite its pharmacological value, the synthesis of chiral tetrahydro-1,6-naphthyridines has historically been underdeveloped, relying on low-yielding chiral resolution or non-enantioselective methods.

This application note details the first fully enantioselective synthesis of a 5,6,7,8-tetrahydro-1,6-naphthyridine compound, originally developed by Tsuruoka et al. at Takeda Pharmaceutical Company for the production of the RORγt inverse agonist TAK-828F [1, 2]. The protocol provides a highly scalable, chromatography-free route featuring an atom-economical Heck vinylation, an unprecedented one-pot amination/cyclization, and a highly selective ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) [1, 4].

Mechanistic Insights & Causality (E-E-A-T)

To successfully scale this synthesis, understanding the causality behind the reagent selection is critical:

• Atom-Economical Heck Vinylation: Traditional cross-coupling to install a two-carbon unit often requires expensive vinylboron or vinylstannane reagents, generating stoichiometric waste. This protocol utilizes ethylene gas (1.0 MPa) as the vinylating agent. The use of DPEphos (a bidentate phosphine ligand) is critical to stabilize the palladium intermediate and prevent the unwanted polymerization of ethylene. Phenothiazine is added as a radical scavenger to suppress the auto-polymerization of the highly reactive 2-vinylpyridine product[2].

• One-Pot Amination and Cyclization: Converting the 2-vinyl-3-acylpyridine intermediate into the dihydronaphthyridine core is achieved using ammonia gas. Ammonia serves a dual mechanistic purpose: it acts as the primary nitrogen source to form the imine with the acyl group, and subsequently functions as the internal nucleophile to undergo a 6-exo-trig cyclization via aza-Michael addition into the vinyl group [1].

• Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH): The reduction of the cyclic imine (dihydronaphthyridine) to the chiral tetrahydro-1,6-naphthyridine is the stereo-defining step. High-pressure asymmetric hydrogenation often fails or yields poor enantiomeric excess (ee) for these substrates. Instead, a chiral Ru(II) catalyst (e.g., Ru-TsDPEN complex) is used with ammonium formate ( HCO2​NH4​ ) as the hydride donor. The transition state relies on a highly ordered, concerted outer-sphere transfer of a hydride and a proton, which is highly sensitive to solvent choice [4, 5].

Quantitative Data: ATH Optimization

The enantioselectivity of the transfer hydrogenation is heavily dependent on the solvent and the hydride source. The table below summarizes the optimization landscape leading to the finalized protocol.

Table 1: Key Parameters in Asymmetric Transfer Hydrogenation Optimization

Entry	Catalyst System (1 mol%)	Hydride Source (3.0 eq)	Solvent	Temp (°C)	Conversion (%)	ee (%)
1	Chiral Ru(II) Complex	HCO2​H / Et3​N	DMF	25	< 50	75
2	Chiral Ru(II) Complex	HCO2​NH4​	MeOH	35	85	82
3	Chiral Ru(II) Complex	HCO2​NH4​	THF	35	92	86
4	Chiral Ru(II) Complex	HCO2​NH4​	MeCN	35	> 99	90

Insight: Acetonitrile (MeCN) provides the optimal coordination environment for the Ru transition state, maximizing both the reaction rate and the enantiomeric excess compared to protic or highly polar aprotic solvents.

Experimental Protocols

The following self-validating protocols describe the three key transformations required to build the chiral scaffold.

Protocol A: Heck Vinylation of 2-Chloropyridine

• Preparation: Charge a high-pressure autoclave with the 3-acyl-2-chloropyridine derivative (1.0 equiv), PdCl2​ (0.05 equiv), DPEphos (0.05 equiv), LiCl (0.1 equiv), and phenothiazine (10 mg per mmol scale) to inhibit polymerization [2].

• Solvent & Base: Add anhydrous DMF and Triethylamine ( Et3​N , 3.0 equiv). Purge the vessel with nitrogen.

• Reaction: Pressurize the autoclave with ethylene gas to 1.0 MPa. Heat the reaction mixture to 80 °C and stir vigorously for 16 hours.

• Workup: Vent the ethylene gas safely. Dilute the mixture with water and extract with ethyl acetate. The product can be crystallized directly from ethanol, bypassing column chromatography (Typical Yield: 84%).

Protocol B: One-Pot Amination and Cyclization

• Preparation: In a 120 mL autoclave vessel, dissolve the 2-vinyl-3-acylpyridine intermediate (approx. 9.7 mmol) in dry MeOH (80 mL). Add BHT (80 mg) as an antioxidant/radical scavenger [1].

• Imine Formation: Pressurize the vessel with NH3​ gas (0.30 MPa) and stir at room temperature for 2 hours.

• Cyclization: Seal the vessel and heat to 60 °C (bath temperature) for 6 hours. The internal pressure will rise to approximately 0.65 MPa.

• Isolation: Cool to room temperature, vent the ammonia, and concentrate the solution. Perform a solvent swap to 2-propanol and crystallize the dihydronaphthyridine product (Typical Assay Yield: 79%; Isolated Yield: 60%) [1, 2].

Protocol C: Enantioselective Transfer Hydrogenation

• Preparation: Under an inert argon atmosphere, charge a reactor with the dihydronaphthyridine precursor (1.0 equiv), ammonium formate ( HCO2​NH4​ , 3.0 equiv), and the chiral Ru catalyst (0.01 equiv) [2].

• Reaction: Add degassed acetonitrile (MeCN). Heat the mixture to 35 °C and stir for 24 hours.

• Monitoring: Verify conversion via HPLC. The reaction is self-validating; incomplete conversion usually indicates oxygen ingress deactivating the Ru catalyst.

• Workup & Deprotection: If applicable, treat the crude mixture with 6 M HCl in THF at room temperature for 6 hours to cleave any acid-labile protecting groups, then basify with 4 M aqueous NaOH. Extract with THF and concentrate to yield the final (R)-5,6,7,8-tetrahydro-1,6-naphthyridine core (Typical ee: 90%) [1].

Synthetic Workflow Visualization

Synthetic workflow for the enantioselective preparation of 5,6,7,8-tetrahydro-1,6-naphthyridine.

References

• Tsuruoka, R., Yoshikawa, N., Konishi, T., & Yamano, M. (2020). Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. The Journal of Organic Chemistry, 85(16), 10797-10805.[Link]

• Patel, A., et al. (2019). 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors. Journal of Medicinal Chemistry, 62(1), 390-405.[Link]

• Tsuruoka, R. (2020). Supporting Information for Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold. ACS Publications.[Link]

• Wills, M., et al. (2012). The Development of an Asymmetric Hydrogenation Process for the Preparation of Solifenacin. Organic Process Research & Development, 16(6), 1082-1089.[Link]

microwave-assisted synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridine scaffolds

Application Note: Microwave-Assisted Synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffolds

Executive Summary & Strategic Rationale

5,6,7,8-Tetrahydro-1,6-naphthyridines represent a highly privileged class of conformationally restricted, nitrogen-containing heterocycles. Unlike their fully aromatized naphthyridine counterparts, these partially saturated scaffolds offer rich sp³ character, providing unique three-dimensional vectors for drug discovery—particularly in the development of antituberculosis agents and adenosine A2A receptor antagonists.

Conventional thermal synthesis of these scaffolds often suffers from prolonged reaction times, poor atom economy, and low yields due to competing side reactions. By transitioning to microwave-assisted (MW) organic synthesis, chemists can leverage uniform dielectric heating to rapidly overcome the high activation energy barriers associated with key cyclization steps, dramatically improving both yield and throughput.

Mechanistic Insights & Reaction Design

The construction of the 5,6,7,8-tetrahydro-1,6-naphthyridine core is most efficiently achieved via two primary microwave-accelerated pathways. Understanding the causality behind these mechanisms is critical for rational reaction optimization.

Pathway A: Cobalt-Catalyzed [2+2+2] Cycloaddition This pathway utilizes a dialkynylnitrile precursor and a cyclopentadienylcobalt dicarbonyl (CpCo(CO)2) catalyst. Under microwave irradiation, the thermal dissociation of CO ligands generates the active Co(I) species. The two alkyne moieties undergo oxidative coupling to form a metallacyclopentadiene intermediate. Subsequent coordination and migratory insertion of the tethered nitrile group, followed by reductive elimination, yields the bicyclic naphthyridine system.

Causality of MW implementation: Microwave heating is critical here; it rapidly drives the thermodynamically demanding nitrile insertion step, which typically stalls under conventional reflux, thereby minimizing catalyst degradation (). Furthermore, the nature of the tethering atom (carbon vs. nitrogen) significantly impacts the yield, as nitrogen tethers can competitively coordinate to the cobalt center, necessitating highly optimized, rapid MW conditions to outcompete this side-coordination (1).

Pathway B: Three-Component Ring Transformation (TCRT) An alternative approach involves the condensation of N-protected piperidones with 1-methyl-3,5-dinitro-2-pyridone in the presence of an ammonia source (e.g., NH4OAc). Microwave irradiation facilitates the initial enamine formation and subsequent intramolecular cyclization in a single pot, providing highly functionalized nitro-substituted tetrahydronaphthyridines ().

Logical Workflow of the Cycloaddition Mechanism

Logical workflow of the cobalt-catalyzed [2+2+2] cycloaddition mechanism under MW irradiation.

Quantitative Data: Microwave vs. Conventional Heating

The implementation of microwave irradiation provides a stark enhancement in reaction metrics. Table 1 summarizes the optimization data across different substrate classes, proving the superiority of dielectric heating over conventional thermal methods.

Table 1: Reaction Metrics for 5,6,7,8-Tetrahydro-1,6-naphthyridine Synthesis

Synthetic Pathway	Substrate / Tether Type	Heating Method	Temp (°C)	Time	Yield (%)
[2+2+2] Cycloaddition	Dialkynylnitrile (Carbon tether)	Conventional (Reflux)	140	24 h	45 - 55
[2+2+2] Cycloaddition	Dialkynylnitrile (Carbon tether)	Microwave (300W)	180	15 min	75 - 85
[2+2+2] Cycloaddition	Dialkynylnitrile (Nitrogen tether)	Microwave (300W)	160	20 min	40 - 69
TCRT	Piperidone + Dinitropyridone	Conventional (Autoclave)	120	12 h	50 - 60
TCRT	Piperidone + Dinitropyridone	Microwave	120	3 h	80 - 92

Self-Validating Experimental Protocols

Protocol A: Microwave-Promoted Intramolecular Cobalt-Catalyzed[2+2+2] Cyclization Objective: Synthesize (S)-2-(4-Methoxybenzyl)-8-methyl-6-phenyl-2,3,4,7,8,10-hexahydro-1H-pyrano[4,3-c][1,6]naphthyridine. Causality & Design: Chlorobenzene is selected as the solvent because its high boiling point and moderate loss tangent make it an excellent medium for reaching 180°C rapidly under MW conditions without over-pressurizing the vessel.

• Preparation: In a 10 mL microwave-safe reaction vessel (e.g., CEM Discover SP), dissolve the dialkynylnitrile precursor (0.065 mmol) in anhydrous chlorobenzene (3.0 mL).

• Catalyst Addition: Add CpCo(CO)2 (2 µL, 0.012 mmol, ~0.2 equiv) via a micro-syringe. Critical Check: The catalyst is highly air- and light-sensitive; perform this step rapidly or inside a glovebox to prevent premature oxidation of Co(I) to Co(III).

• Inert Atmosphere: Seal the vessel with a Teflon-lined crimp cap and purge the solution with dry Nitrogen gas for 5 minutes. This prevents oxidative quenching of the delicate metallacyclopentadiene intermediate.

• Microwave Irradiation: Place the vessel in the microwave synthesizer. Set the parameters to 300 W maximum power, temperature to 180°C, and hold time to 15 minutes with active magnetic stirring.

• Reaction Monitoring (Self-Validation): After cooling to room temperature via compressed air, sample 5 µL of the mixture. Run a TLC (EtOAc/Hexane 1:1). The reaction is complete when the starting material spot (Rf ~0.6) is entirely consumed, replaced by a highly UV-active product spot (Rf ~0.3). Do not proceed to workup until conversion is confirmed.

• Workup: Filter the crude dark mixture gravitationally through a short pad of Celite to remove precipitated cobalt clusters. Wash the Celite plug with EtOAc (10 mL).

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in hexanes) to afford the pure scaffold.

Protocol B: Microwave-Assisted Three-Component Ring Transformation (TCRT) Objective: Synthesize nitro-substituted tetrahydropyridoazepines / naphthyridines.

• Preparation: In a microwave vial, combine 1-methyl-3,5-dinitro-2-pyridone (1.0 equiv) and the selected N-protected piperidone (2.0 equiv).

• Amine Source: Add ammonium acetate (NH4OAc, 10-20 equiv) and glacial acetic acid (2 mL) as the solvent. Causality: Acetic acid acts as both a solvent and an acid catalyst to facilitate the initial imine/enamine formation, while MW heating accelerates the subsequent nucleophilic attack.

• Irradiation: Seal the vial and irradiate at 110°C for 20-30 minutes using dynamic power adjustment to maintain the temperature.

• Isolation: Pour the cooled reaction mixture into crushed ice. Neutralize carefully with saturated aqueous NaHCO3. Extract with dichloromethane (3 x 15 mL), dry over anhydrous Na2SO4, and concentrate for subsequent chromatographic purification ().

Experimental Setup & Workup Workflow

Step-by-step experimental and workup workflow for microwave-assisted scaffold synthesis.

Analytical Validation & Quality Control

To ensure the structural integrity of the synthesized 5,6,7,8-tetrahydro-1,6-naphthyridine scaffolds, rigorous analytical validation is required:

• 1H NMR (400 MHz, CDCl3): Confirm the saturation of the tetrahydropyridine ring by identifying the characteristic aliphatic multiplets between δ 2.50–3.80 ppm. The aromatic protons of the naphthyridine core typically appear as distinct doublets or singlets between δ 8.00–9.20 ppm.

• LC-MS (ESI+): Verify the molecular ion peak [M+H]+. The use of high-resolution mass spectrometry (HRMS) is recommended to confirm the exact mass within a 5 ppm error margin.

• Purity Assessment: HPLC traces (UV detection at 254 nm) must demonstrate >95% purity before these scaffolds are utilized in downstream biological screening or library diversification.

References

• Johan Gising, Luke R. Odell, Mats Larhed. "Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds." ACS Combinatorial Science, 2008. URL:[Link]

• Christophe Henry, Andreas Haupt, Sean C. Turner. "Microwave-Assisted Synthesis of Novel (5-Nitropyridin-2-yl)alkyl and (5-Nitropyridin-3-yl)alkyl Carbamates." The Journal of Organic Chemistry, 2009. URL:[Link]

• Nagisa Nishiumi, et al. "Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations." Molecules (PMC), 2018. URL:[Link]

• Scientific & Academic Publishing. "Studies of Tethering Atom Effect in Cobalt-catalyzed Alkyne/Nitrile Cyclization Reactions towards the Synthesis of Tetrahydronaphthyridines with Shown Significant Activities against Mycobacterium Tuberculosis." Chemistry, 2023. URL:[Link]

Sources

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Application Note: 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffolds in Combinatorial Library Synthesis for Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Pharmacological Significance & Scaffold Rationale

The 5,6,7,8-tetrahydro-1,6-naphthyridine (THN) motif has emerged as a highly privileged scaffold in modern structure-based drug design. Combining a basic aliphatic amine with a planar heteroaromatic ring, the THN core provides an ideal vector for exploring deep hydrophobic pockets in challenging protein targets.

From a combinatorial chemistry perspective, the THN scaffold is highly modular. The secondary amine at the N6 position serves as a versatile synthetic handle for rapid parallel functionalization, allowing the generation of diverse 3D pharmacophores while maintaining low molecular weights that satisfy Lipinski’s Rule of Five. Recent high-throughput screening campaigns have successfully leveraged THN libraries to discover 1[1],2[2], 3[3], and4[4].

Quantitative Pharmacological Profiling

To contextualize the versatility of the THN scaffold, the following table summarizes key biological targets and library outcomes derived from combinatorial derivatization of the N6-amine.

Therapeutic Target	Disease Indication	Mechanism of Action	Key Library / Lead Metric
HIV-1 Integrase	HIV/AIDS	Allosteric inhibition at the LEDGF/p75 pocket	Promotes aberrant multimerization; low nM IC₅₀
M. tuberculosis	Tuberculosis	Whole-cell phenotypic activity	101-member library yielded 3 novel lead structures
RORγt	Autoimmune Diseases	Inverse agonism (e.g., TAK-828F)	Suppresses Th17 cell differentiation effectively
hLH-R	Sex Hormone Disorders	Small-molecule GPCR antagonism (e.g., BAY-298)	First nanomolar hLH-R antagonist active in vivo

Combinatorial Workflow & Mechanistic Pathways

The synthesis of THN libraries typically relies on a two-phase approach: (1) Core Scaffold Construction via atom-economical methods such as microwave-promoted, cobalt-catalyzed[2+2+2] cyclizations, followed by (2) Late-Stage Diversification using parallel solution-phase chemistry.

Combinatorial workflow for 5,6,7,8-tetrahydro-1,6-naphthyridine library synthesis.

When applied to targets like HIV-1 Integrase, the resulting THN derivatives act as Allosteric Integrase Inhibitors (ALLINIs). The mechanism by which these combinatorial libraries disrupt viral replication is mapped below.

Mechanism of THN derivatives as HIV-1 Integrase Allosteric Inhibitors.

Validated Experimental Protocols

The following protocols outline a self-validating system for generating highly pure THN combinatorial libraries. Every step is engineered to minimize chromatographic bottlenecks, enabling rapid transition to biological screening.

Protocol A: Microwave-Promoted Cobalt-Catalyzed [2+2+2] Cyclization

Objective: Synthesize the p-methoxybenzyl (PMB)-protected 5,6,7,8-tetrahydro-1,6-naphthyridine core from dialkynylnitriles.

• Reaction Setup: Into a 10 mL microwave reaction vessel, add a solution of dialkynylnitrile (0.065 mmol) in chlorobenzene (3 mL).

• Catalyst Addition: Add the catalyst CpCo(CO)₂ (2 µL, 0.012 mmol, 0.2 equiv).

• Irradiation: Seal the vessel, purge with nitrogen, and subject the solution to microwave irradiation at 300 W, 180 °C, for 15 minutes.

• Causality & Rationale: Chlorobenzene is explicitly chosen for its high boiling point and excellent microwave transparency, allowing rapid superheating. CpCo(CO)₂ acts as the essential organometallic template to thermodynamically drive the stitching of the two alkynes and the nitrile into the pyridine core[1].

• Self-Validation & QC: Monitor the reaction via TLC. Complete consumption of the starting dialkynylnitrile validates successful cyclization. Post-reaction LC/MS must confirm the[M+H]⁺ mass of the cyclized product before proceeding to deprotection.

Protocol B: Chemoselective PMB Deprotection

Objective: Liberate the secondary amine at the N6 position to create the diversification point for the combinatorial library.

• Reaction Setup: Dissolve the PMB-protected THN scaffold (2.0 mmol) in anhydrous MeOH (10 mL).

• Reagent Addition: Add an equal weight of 20% Pd/C, followed by catalytic acetic acid (HOAc) (6 µL, 5 mol%).

• Hydrogenolysis: Stir the suspension under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.

• Causality & Rationale: Pd/C under H₂ selectively cleaves the benzylic C-N bond. The critical addition of catalytic HOAc protonates the newly formed secondary amine. Without HOAc, the free basic amine would bind to and poison the palladium catalyst, halting hydrogenolysis prematurely[1].

• Self-Validation & QC: The reaction is self-indicating; hydrogen uptake will cease upon completion. Filter the mixture through a short silica pad (eluting with 50 mL MeOH) to remove the Pd/C catalyst. This filtration acts as a safety and purity checkpoint, ensuring no heavy metal contamination carries over into the biological screening library.

Protocol C: Parallel Solution-Phase Library Diversification

Objective: Generate a diverse array of amides, ureas, and sulfonamides utilizing the free N6 secondary amine.

• Aliquotting: Dispense the free THN scaffold (0.05 mmol per well) into a 96-well glass-lined reaction block.

• Coupling: Add diverse electrophiles (e.g., acid chlorides, isocyanates, sulfonyl chlorides; 1.2 equiv) in the presence of N,N-diisopropylethylamine (DIPEA, 2.0 equiv) in dichloromethane (DCM, 1 mL). Stir at room temperature for 4 hours.

• Scavenging: Add polymer-supported Trisamine (PS-Trisamine, 3.0 equiv) to each well and agitate for an additional 2 hours.

• Causality & Rationale: The secondary amine at the N6 position is highly nucleophilic, allowing rapid, uncatalyzed acylation at room temperature. The use of PS-Trisamine is a strategic choice for library synthesis: it covalently binds any unreacted electrophiles, allowing purification by simple filtration and entirely bypassing bottleneck-inducing column chromatography[1].

• Self-Validation & QC: Filter the contents of the 96-well block into a collection plate. Perform LC/MS analysis on a 5 µL aliquot from each well. Only wells demonstrating >95% purity proceed to solvent evaporation (via SpeedVac) and subsequent high-throughput biological screening.

References

• Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds.acs.org.
• 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivatives as Potent HIV-1-Integrase-Allosteric-Site Inhibitors.acs.org.
• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F.nih.gov.
• Discovery of BAY-298 and BAY-899: Tetrahydro-1,6-naphthyridine-Based, Potent, and Selective Antagonists of the Luteinizing Hormone Receptor Which Reduce Sex Hormone Levels in Vivo.nih.gov.

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• 4. Discovery of BAY-298 and BAY-899: Tetrahydro-1,6-naphthyridine-Based, Potent, and Selective Antagonists of the Luteinizing Hormone Receptor Which Reduce Sex Hormone Levels in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for the preparation of 5,6,7,8-Tetrahydro-1,6-naphthyridine oxalate salt

Application Note: Scalable Preparation and Isolation of 5,6,7,8-Tetrahydro-1,6-naphthyridine Oxalate Salt

Executive Summary & Scientific Context

The 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold is a highly privileged pharmacophore utilized extensively in modern drug discovery. It serves as a critical structural core in the development of potent retinoid-related orphan receptor γt (RORγt) inverse agonists (e.g., TAK-828F)[1], antituberculosis library scaffolds[2], and allosteric HIV-1 integrase inhibitors[3].

While the free base form of 5,6,7,8-tetrahydro-1,6-naphthyridine is required for downstream coupling reactions (such as amide or urea formation), it typically presents as a viscous oil or low-melting solid that is highly susceptible to oxidative degradation and moisture absorption upon prolonged storage. Converting this free base into its corresponding oxalate salt drastically enhances its physicochemical stability, crystallinity, and handling properties. This application note details a field-proven, self-validating protocol for the synthesis of the free base via catalytic hydrogenation, followed by its controlled precipitation as a highly pure oxalate salt.

Mechanistic Workflow & Causality

The preparation is governed by two distinct chemical phases:

• Regioselective Catalytic Hydrogenation: The precursor, 1,6-naphthyridine, is subjected to hydrogenation using Palladium on Carbon (Pd/C). The causality behind using mild conditions (ambient temperature, moderate H₂ pressure) in a protic solvent is to ensure regioselective reduction of the nitrogen-containing ring without over-reducing the aromatic system to a decahydro-derivative.

• Thermodynamic Salt Precipitation: The isolated free base is reacted with anhydrous oxalic acid. Isopropanol (iPrOH) is specifically chosen as the solvent matrix because it creates a steep solubility gradient. Both the free base and oxalic acid are highly soluble in iPrOH, but the resulting oxalate salt is practically insoluble[4]. This thermodynamic driving force ensures rapid, high-yielding crystallization while effectively purging lipophilic impurities into the mother liquor.

Synthetic workflow for 5,6,7,8-Tetrahydro-1,6-naphthyridine oxalate salt preparation.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric requirements, environmental conditions, and expected analytical outcomes for the two-step workflow.

Parameter	Phase 1: Free Base Synthesis	Phase 2: Oxalate Salt Formation
Reagent Equivalents	1,6-Naphthyridine (1.0 eq), H₂ (Excess)	Free Base (1.0 eq), Oxalic Acid (1.05 eq)
Catalyst / Additive	10% Pd/C (0.1 eq by weight)	None
Primary Solvent	Methanol (MeOH)	Isopropanol (iPrOH)
Temperature	25–30 °C	20–25 °C (Addition), 0 °C (Aging)
Reaction Time	12 hours	2.5 hours
Expected Yield	85–92%	90–95%
Target Purity (LC-MS)	> 95%	> 99.5%

Step-by-Step Experimental Protocol

Phase 1: Synthesis of 5,6,7,8-Tetrahydro-1,6-naphthyridine (Free Base)

• Reactor Preparation: Charge a high-pressure Parr reactor or autoclave with 1,6-naphthyridine (1.0 eq) and HPLC-grade methanol (10 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate). Expert Insight: Always wet the Pd/C catalyst with a small amount of solvent under an inert atmosphere before adding it to the bulk mixture to prevent auto-ignition of methanol vapors.

• Atmospheric Purging: Seal the reactor and purge the headspace with nitrogen gas three times to remove residual oxygen. Follow this by purging with hydrogen gas three times.

• Hydrogenation: Pressurize the reactor to 50 psi with H₂. Stir the suspension vigorously at 25–30 °C for 12 hours. Monitor hydrogen uptake; the reaction is complete when the pressure stabilizes.

• Filtration & Concentration: Vent the hydrogen gas safely and purge the reactor with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the filter cake with excess methanol.

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporation at 40 °C) to yield the 5,6,7,8-tetrahydro-1,6-naphthyridine free base as a viscous, pale-yellow oil.

Phase 2: Precipitation of the Oxalate Salt

• Substrate Dissolution: Dissolve the crude free base (1.0 eq) in anhydrous isopropanol (5 mL per gram of free base) in a round-bottom flask equipped with a magnetic stirrer.

• Acid Preparation: In a separate vessel, prepare a homogeneous solution of anhydrous oxalic acid (1.05 eq) in anhydrous isopropanol (3 mL per gram of oxalic acid). Expert Insight: A slight 0.05 eq excess of oxalic acid guarantees complete protonation of the secondary amine without leaving unreacted free base, which could otherwise oil out and trap impurities[4].

• Controlled Precipitation: Add the oxalic acid solution dropwise to the stirring free base solution over 30 minutes at room temperature. A white precipitate will begin to form almost immediately as the supersaturation point of the oxalate salt is reached.

• Aging & Ripening: Once the addition is complete, stir the suspension for 1 hour at room temperature, then cool the flask in an ice bath (0 °C) for an additional 1.5 hours. This cooling phase maximizes the thermodynamic yield by depressing the solubility of the salt.

• Collection: Isolate the insoluble oxalate salt via vacuum filtration using a sintered glass funnel. Wash the filter cake with cold isopropanol (2 × 10 mL) followed by a final wash with diethyl ether (10 mL) to rapidly displace the alcohol and aid drying.

• Recrystallization (Optional): For ultra-high purity (>99.5%), the collected oxalate salt can be recrystallized from boiling ethanol[4].

• Drying: Transfer the solid to a vacuum oven and dry at 45 °C for 12 hours to afford the final product as a brilliant white crystalline powder.

Self-Validation & Quality Control

To ensure the integrity of the protocol, the following in-process and final validations must be observed:

• Visual Phase Shift: The successful formation of the salt is self-evident when the viscous, oily free base transitions into a free-flowing, highly crystalline white powder upon the addition of oxalic acid.

• Thermal Analysis: The isolated oxalate salt should exhibit a sharp, distinct melting point endotherm during Differential Scanning Calorimetry (DSC) or standard capillary melting point analysis (typically >150 °C for naphthyridine/indole-class oxalates), indicating the absence of amorphous free base or trapped solvent[4].

• NMR Validation: In ¹H NMR (using D₂O as the solvent), the aliphatic protons adjacent to the nitrogen (C5, C7, C8 positions) will exhibit a distinct downfield chemical shift compared to the free base, confirming the protonation of the secondary amine. The absence of a peak at ~1.0 ppm confirms the successful removal of the isopropanol solvent.

References

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F ACS Publications URL:[Link][1]

• Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds ACS Publications URL:[Link][2]

• Expeditious Synthesis of a Potent Allosteric HIV-1 Integrase Inhibitor GSK3839919A ACS Publications URL:[Link][3]

• Synthesis of oxalate salt PrepChem URL:[Link][4]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. prepchem.com [prepchem.com]

Development of RORγt Inverse Agonists Using a Tetrahydronaphthyridine Scaffold: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retinoic acid receptor-related orphan receptor gamma t (RORγt) is a nuclear receptor that has emerged as a critical therapeutic target for a range of autoimmune and inflammatory diseases.[1][2] As the master regulator of T helper 17 (Th17) cell differentiation, RORγt orchestrates the production of pro-inflammatory cytokines, most notably Interleukin-17 (IL-17).[1][2][3] Dysregulation of the Th17 pathway is a key pathogenic driver in conditions such as psoriasis, rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.[2][3][4] Consequently, the development of small molecule inverse agonists that can suppress the transcriptional activity of RORγt represents a promising therapeutic strategy.[2][5]

Among the various chemical scaffolds explored for RORγt modulation, the tetrahydronaphthyridine core has demonstrated significant potential, leading to the identification of potent, selective, and orally bioavailable inverse agonists.[4][6] This guide provides a comprehensive overview of the principles and methodologies involved in the discovery and development of RORγt inverse agonists based on the tetrahydronaphthyridine scaffold. We will delve into the mechanism of action, drug discovery workflow, key in vitro and in vivo assays, and provide detailed, field-proven protocols to enable researchers to advance their own RORγt--targeted drug discovery programs.

Mechanism of Action: RORγt Inverse Agonism and Th17 Pathway Modulation

RORγt functions as a ligand-dependent transcription factor.[2] In its active state, it binds to specific DNA sequences known as ROR response elements (ROREs) in the promoter regions of target genes, including IL17A and IL17F.[2] This binding recruits co-activator proteins, initiating gene transcription. RORγt inverse agonists function by binding to the ligand-binding domain (LBD) of the receptor, inducing a conformational change that prevents the recruitment of co-activators and may even promote the binding of co-repressors.[7][8][9][10] This effectively shuts down the transcriptional activity of RORγt, leading to a reduction in Th17 cell differentiation and IL-17 production.

Typical workflow for RORγt inverse agonist discovery.

Lead Identification and Optimization: Structure-Activity Relationship (SAR) of the Tetrahydronaphthyridine Scaffold

The tetrahydronaphthyridine scaffold has proven to be a versatile starting point for the development of potent RORγt inverse agonists. Structure-based drug design, often aided by co-crystal structures of ligands bound to the RORγt LBD, has guided the optimization of this scaffold. Key modifications have focused on substitutions at various positions of the tetrahydronaphthyridine core and the attached side chains to enhance binding affinity, cellular potency, and drug-like properties. For example, the replacement of a trimethylsilyl group with other moieties has been shown to reduce lipophilicity while maintaining in vitro activity. [8][9]

Compound ID	Scaffold Modification	RORγt Binding IC50 (nM)	Cell-Based Reporter IC50 (nM)	IL-17A Inhibition (hWB) IC50 (nM)
Lead 1	Initial Hit	150	320	>1000
TAK-828F	Optimized Tetrahydronaphthyridine	6.1	19	430
Analog 3	Phenylglycine Derivative	25	85	650

| Analog 7 | Tetrahydroisoquinoline Derivative | 12 | 45 | 510 |

Data compiled from publicly available sources for illustrative purposes. [2][4][6]

Synthesis of Tetrahydronaphthyridine Analogs: A Representative Protocol

The asymmetric synthesis of the tetrahydronaphthyridine scaffold is a key step in the development of these inverse agonists. The following is a generalized protocol based on published methods, such as the synthesis of TAK-828F. [4] Protocol: Asymmetric Synthesis of a Chiral Tetrahydronaphthyridine Core

Objective: To synthesize a key chiral intermediate for the elaboration into potent RORγt inverse agonists.

Materials:

• 2-chloropyridine derivative

• Ethylene gas

• Palladium catalyst (e.g., Pd(OAc)2)

• Phosphine ligand (e.g., SPhos)

• Base (e.g., K3PO4)

• Ammonia

• Ruthenium catalyst for asymmetric transfer hydrogenation (e.g., RuCl(p-cymene)[(R,R)-Ts-DPEN])

• Formic acid/triethylamine mixture

• Appropriate solvents (e.g., Toluene, DMF, Isopropanol)

Procedure:

• Heck-type Vinylation: In a pressure vessel, combine the 2-chloropyridine derivative, palladium catalyst, phosphine ligand, and base in a suitable solvent like toluene. Pressurize the vessel with ethylene gas and heat the reaction mixture. Monitor the reaction by LC-MS until completion. Upon completion, cool the reaction, filter off the catalyst, and concentrate the filtrate to obtain the vinylpyridine intermediate.

• One-Pot Cyclization and Amination: Dissolve the vinylpyridine intermediate in a solvent such as DMF. Add a source of ammonia (e.g., ammonium hydroxide) and heat the reaction. This step facilitates an unprecedented one-pot cyclization and amination to form the dihydronaphthyridine ring system. [4]Monitor the reaction progress by TLC or LC-MS.

• Enantioselective Transfer Hydrogenation: To a solution of the dihydronaphthyridine in a solvent like isopropanol, add the ruthenium catalyst and the formic acid/triethylamine azeotrope. Heat the mixture to effect the enantioselective reduction of the imine, yielding the chiral tetrahydronaphthyridine core. The enantiomeric excess can be determined by chiral HPLC.

• Purification: Purify the final product by column chromatography or recrystallization to obtain the desired chiral tetrahydronaphthyridine scaffold with high enantiopurity.

Expert Insight: The development of a scalable, chromatography-free synthesis is a significant achievement for large-scale production of a clinical candidate. The one-pot cyclization and amination step is a notable example of process optimization that improves efficiency and reduces waste. [4]

In Vitro Characterization

A battery of in vitro assays is essential to characterize the potency, selectivity, and mechanism of action of newly synthesized compounds.

Protocol: RORγt Ligand Binding Assay (Fluorescence Polarization)

Objective: To determine the binding affinity of test compounds to the RORγt ligand-binding domain.

Principle: This is a competitive binding assay where the test compound displaces a fluorescently labeled tracer from the RORγt LBD. The decrease in fluorescence polarization is proportional to the amount of tracer displaced.

Materials:

• Recombinant human RORγt LBD

• Fluorescently labeled RORγt tracer (e.g., BODIPY-labeled ligand)

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 384-well black plates

• Test compounds serially diluted in DMSO

Procedure:

• Prepare a solution of RORγt LBD and the fluorescent tracer in assay buffer.

• Dispense a small volume (e.g., 0.1 µL) of the serially diluted test compounds into the wells of the 384-well plate.

• Add the RORγt LBD/tracer solution to each well.

• Incubate the plate at room temperature for a specified time (e.g., 1 hour), protected from light.

• Read the fluorescence polarization on a suitable plate reader.

• Calculate the IC50 values by fitting the data to a four-parameter logistic equation.

Protocol: Cell-Based RORγt Reporter Assay

Objective: To measure the functional activity of test compounds as inverse agonists of RORγt-mediated transcription.

Principle: A reporter cell line (e.g., Jurkat cells) is engineered to express a fusion protein of the RORγt LBD and the Gal4 DNA-binding domain. [11][12]The cells also contain a luciferase reporter gene under the control of a Gal4 upstream activating sequence. RORγt inverse agonists will inhibit the constitutive activity of the fusion protein, leading to a decrease in luciferase expression.

Materials:

• Jurkat-Gal4-RORγt-LBD reporter cell line

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compounds serially diluted in DMSO

• Luciferase assay reagent (e.g., Bright-Glo)

• White, opaque 96- or 384-well plates

Procedure:

• Seed the reporter cells into the wells of the assay plate.

• Add the serially diluted test compounds to the cells.

• Incubate the plate at 37°C in a CO2 incubator for 18-24 hours.

• Add the luciferase assay reagent to each well.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values from the dose-response curves.

In Vivo Efficacy Models

The therapeutic potential of RORγt inverse agonists is evaluated in animal models of autoimmune diseases. The imiquimod-induced psoriasis model in mice is a widely used and relevant model. [1][3]

Protocol: Imiquimod (IMQ)-Induced Psoriasis Mouse Model

Objective: To assess the in vivo efficacy of a tetrahydronaphthyridine RORγt inverse agonist in reducing psoriasis-like skin inflammation.

Materials:

• BALB/c mice (or other suitable strain)

• Imiquimod cream (5%)

• Test compound formulated for oral administration

• Vehicle control

• Calipers for measuring ear thickness

Procedure:

• Acclimatize the mice for at least one week before the start of the experiment.

• On day 0, begin daily topical application of a consistent amount of imiquimod cream to the shaved back and/or right ear of the mice.

• Administer the test compound or vehicle orally once or twice daily, starting on day 0 or day -1.

• Measure the ear thickness of the right ear daily using calipers.

• On the final day of the study (e.g., day 6), euthanize the mice and collect the ear and back skin for histological analysis and cytokine measurements (e.g., IL-17A, IL-22).

• Analyze the data by comparing the ear thickness, histological scores, and cytokine levels between the vehicle-treated and compound-treated groups.

Expert Insight: It is crucial to include a positive control, such as a known efficacious agent (e.g., an anti-IL-23 antibody), to validate the model and provide a benchmark for the efficacy of the test compound. [3]

Conclusion

The tetrahydronaphthyridine scaffold has proven to be a highly productive starting point for the discovery of potent and selective RORγt inverse agonists. The successful development of compounds like TAK-828F highlights the potential of this chemical class for the treatment of Th17-mediated autoimmune diseases. [4][6]The systematic application of the described drug discovery workflow, including robust synthetic chemistry, comprehensive in vitro characterization, and relevant in vivo disease models, is essential for advancing these promising therapeutic agents towards clinical development. While challenges remain, including ensuring a sufficient therapeutic window and long-term safety, the continued exploration of RORγt inverse agonists holds great promise for patients suffering from a range of debilitating autoimmune conditions. [13]

References

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F.
• Design, Synthesis, and Biological Evaluation of Retinoic Acid-Related Orphan Receptor γt (RORγt) Agonist Structure-Based Functionality Switching Approach from In House RORγt Inverse Agonist to RORγt Agonist.
• Design and Synthesis of Conformationally Constrained RORγt Inverse Agonists | Request PDF.
• Design, Synthesis, and Biological Evaluation of Retinoic Acid-Related Orphan Receptor γt (RORγt) Agonist Structure-Based Functionality Switching Approach from In House RORγt Inverse Agonist to RORγt Agonist. Journal of Medicinal Chemistry.
• A Comparative Analysis of BMS-986251 and Other RORγt Inverse Agonists in Autoimmune Disease Research. Benchchem.
• (PDF) Molecular Mechanism of Action of RORγt Agonists and Inverse Agonists: Insights from Molecular Dynamics Simulation.
• Small molecule inhibitors of RORγt for Th17 regulation in inflamm
• Structural studies unravel the active conformation of apo RORγt nuclear receptor and a common inverse agonism of two diverse classes of RORγt inhibitors. PMC.
• Small molecules targeting RORγt inhibit autoimmune disease by suppressing Th17 cell differenti
• Azatricyclic Inverse Agonists of RORγt That Demonstrate Efficacy in Models of Rheum
• Discovery and pharmacological evaluation of indole derivatives as potent and selective RORγt inverse agonist for multiple autoimmune conditions. PubMed.
• RORγt inverse agonists used in gene signature studies Compound...
• Molecular Mechanism of Action of RORγt Agonists and Inverse Agonists: Insights from Molecular Dynamics Simul
• RORγt inverse agonists demonstrating a margin between inhibition of IL-17A and thymocyte apoptosis | PLOS One. Research journals.
• Advances in RORγt inhibition: Selective targeting of IL-17 producing cells while maintaining proper thymocyte matur
• Rationally Designed, Conformationally Constrained Inverse Agonists of RORγt—Identification of a Potent, Selective Series with Biologic-Like in Vivo Efficacy. Journal of Medicinal Chemistry.
• Phase II Randomized Trial of BI 730357, an Oral RORγt Inhibitor, for Moder
• Azatricyclic Inverse Agonists of RORγt That Demonstrate Efficacy in Models of Rheumatoid Arthritis and Psoriasis. ACS Medicinal Chemistry Letters.
• The Discovery and Chemical Development of BMS-986251: A Selective RORγt Inverse Agonist for the Potential Treatment of Autoimmune Diseases.

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experimental procedure for Pictet-Spengler reaction to form tetrahydronaphthyridine

[label="Radical Addition to Pyridine\n(

Caption: Mechanistic divergence: Classical polar vs. Radical Pictet-Spengler cyclization.

Experimental Workflow Overview

The protocol utilizes Halogen Amine Radical Protocol (HARP) reagents—specifically, azido-pyridine derivatives—which are air- and moisture-stable[1]. The workflow is divided into two self-validating phases:

• Staudinger/Aza-Wittig Imine Formation: Utilizing polymer-supported triphenylphosphine (PS-PPh₃).

• Radical Cyclization: Utilizing tris(trimethylsilyl)silane ((TMS)₃SiH) and AIBN.

Caption: Radical Pictet-Spengler experimental workflow utilizing HARP reagents.

Step-by-Step Experimental Protocol

Phase 1: Imine Formation

The choice of polymer-supported triphenylphosphine (PS-PPh₃) is a critical design element. It prevents the formation of homogeneous triphenylphosphine oxide, which is notoriously difficult to separate from polar imines and can interfere with the subsequent radical initiation step.

• Preparation: To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the azido-pyridine HARP reagent (1.00 equiv) and the target aldehyde (0.95–1.00 equiv)[1].

• Solvation: Dissolve the mixture in anhydrous Tetrahydrofuran (THF) to achieve a concentration of 0.1 M.

• Reagent Addition: Add polymer-bound triphenylphosphine (PS-PPh₃, ~3 mmol/g loading, 2.00 equiv).

• Reaction: Attach a reflux condenser, flush the system with Argon, and heat the suspension to 55 °C for 12 hours[1].

• Workup & Validation: Cool the reaction to room temperature. Filter the mixture through a medium-porosity glass frit to remove the polymer resin. Wash the resin thoroughly with CH₂Cl₂ (3 × 10 mL).

  • Self-Validating Check: The resin should appear significantly swollen. Failure of the resin to swell indicates poor solvent quality (e.g., wet THF), which will stall the Staudinger reduction.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude imine. This intermediate is typically pure enough (>95%) to be used directly in the next step.

Phase 2: Radical Cyclization

Tris(trimethylsilyl)silane ((TMS)₃SiH) is selected over tributyltin hydride (Bu₃SnH) due to its lower toxicity and superior hydrogen-atom transfer (HAT) kinetics, which are vital for propagating the radical chain reaction efficiently without premature quenching.

• Preparation: Transfer the crude imine (1.00 equiv) to a heavy-walled Schlenk tube or a pressure-rated reaction vial.

• Solvation & Degassing (Critical Step): Dissolve the imine in anhydrous Toluene (0.05 M). Sparge the solution vigorously with Argon for at least 15 minutes.

  • Causality: Molecular oxygen is a diradical that will rapidly quench the silyl radical, terminating the chain reaction. Inadequate degassing is the primary cause of reaction failure.

• Reagent Addition: Under a positive pressure of Argon, add (TMS)₃SiH (1.50 equiv) and Azobisisobutyronitrile (AIBN, 0.20 equiv / 20 mol%)[2].

• Cyclization: Seal the vessel and heat to 100 °C for 4 to 8 hours.

  • Causality: AIBN has a half-life of ~1 hour at 85 °C. Operating at 100 °C ensures a rapid, steady generation of initiating isobutyronitrile radicals, maintaining a high steady-state radical concentration to drive the 6-endo-trig cyclization over competing decomposition pathways.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify the residue via silica gel flash chromatography (typically using a gradient of Hexanes/Ethyl Acetate or CH₂Cl₂/MeOH depending on the substrate polarity).

Substrate Scope and Quantitative Data

The radical Pictet-Spengler approach exhibits broad functional group tolerance, notably accommodating halogens that would otherwise be problematic in cross-coupling sequences[2].

Table 1: Substrate Scope and Reaction Efficiency

Aldehyde Class	Representative R-Group	Imine Conversion (%)	Cyclization Yield (%)	Tolerance / Notes
Aryl Aldehydes	Phenyl, 4-Cl-Phenyl	>95%	70–85%	Halogens (Cl, Br) are well-tolerated under these radical conditions[2].
Heteroaryl Aldehydes	3-Pyridyl, Thiophenyl	>90%	65–80%	Basic nitrogens do not inhibit the radical chain process.
Alkyl Aldehydes	Cyclohexyl, Isobutyl	>85%	60–75%	Slightly lower yields due to minor competing enamine tautomerization.
α,β-Unsaturated	Cinnamaldehyde	<20%	N/A	Fails due to competing radical addition to the alkene[2].
α-Keto Esters	Ethyl 2-oxoacetate	<10%	N/A	Poor conversion during the radical cyclization phase[2].

(Data synthesized from Jackl et al., 2016)

Quality Control & Analytical Validation

To ensure the integrity of the synthesized tetrahydronaphthyridine, the following self-validating analytical checks must be performed:

• TLC Monitoring: The transition from Phase 1 to Phase 2 can be tracked via TLC. The imine intermediate typically exhibits a distinct UV-active spot with a lower Rf​ than the starting aldehyde.

• ¹H NMR Diagnostic Shifts:

  • Imine Disappearance: The characteristic imine proton ( N=CH-R ) typically resonates far downfield between 8.0–8.5 ppm . Its complete disappearance confirms successful cyclization.

  • Stereocenter Formation: The newly formed benzylic/allylic methine proton (alpha to the secondary nitrogen in the THN ring) will appear as a distinct multiplet or doublet (depending on the R-group) in the 4.0–5.0 ppm range.

• Mass Spectrometry (LC-MS): The product mass will be identical to the imine intermediate ( [M+H]+ ), but the retention time will shift significantly due to the transition from a linear imine to a rigid, basic secondary amine scaffold.

References

• Jackl, M. K., Kreituss, I., & Bode, J. W. (2016). Synthesis of Tetrahydronaphthyridines from Aldehydes and HARP Reagents via Radical Pictet–Spengler Reactions. Organic Letters, 18(8), 1713–1715. URL:[Link]

• Tsuruoka, R., et al. (2020). Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. Journal of Organic Chemistry, 85(16), 10797–10805. URL:[Link]

• Stöckigt, J., Antonchick, A. P., Wu, F., & Waldmann, H. (2011). The Pictet–Spengler Reaction in Nature and in Organic Chemistry. Angewandte Chemie International Edition, 50(37), 8538-8564. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Note: High-Throughput Screening of 5,6,7,8-Tetrahydro-1,6-naphthyridine Libraries for Novel Antituberculosis Agents

Introduction and Rationale

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) Mycobacterium tuberculosis (Mtb) necessitates the continuous discovery of novel chemical scaffolds. While fully aromatized naphthyridines have historically demonstrated significant bioactivity, the partially saturated 5,6,7,8-tetrahydro-1,6-naphthyridine class remained largely unexplored until recent advances in high-atom-economy catalytic synthesis[1].

This application note details the end-to-end workflow for synthesizing a combinatorial library of 5,6,7,8-tetrahydro-1,6-naphthyridines and screening them for antituberculosis activity. The methodology leverages a microwave-promoted, cobalt-catalyzed [2+2+2] cyclization to generate the core scaffold, followed by parallel diversification. Biological evaluation is driven by the Microplate Alamar Blue Assay (MABA), a self-validating, high-throughput system that quantitatively measures mycobacterial viability[2].

Scientific Principles & Mechanistic Logic

Chemical Scaffold Generation and Diversification

The core 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold is constructed via an intramolecular cobalt-catalyzed[2+2+2] cyclization of dialkynylnitriles. This approach is highly modular, allowing for multiple sites of diversification. Crucially, the resulting scaffold possesses a secondary amine at the N2 position.

Causality in Synthesis: The secondary amine acts as an ideal synthetic handle for solution-phase parallel synthesis. By reacting this amine with various isocyanates, acid chlorides, or sulfonyl chlorides, researchers can rapidly generate arrays of ureas, amides, and sulfonamides. To bypass tedious aqueous workups that bottleneck high-throughput screening, polymer-supported (PS) scavengers (e.g., PS-trisamine) are employed to remove unreacted electrophiles, allowing for direct solvent evaporation and LC/MS purification[3].

Chemical workflow for the synthesis and diversification of 5,6,7,8-tetrahydro-1,6-naphthyridines.

Biological Screening: The MABA System

The Microplate Alamar Blue Assay (MABA) is the gold standard for high-throughput antitubercular screening. It utilizes resazurin, a blue, non-fluorescent dye.

Causality in Assay Design: Metabolically active M. tuberculosis cells reduce resazurin to resorufin, a pink, highly fluorescent compound. If a library compound successfully inhibits mycobacterial growth, the environment remains oxidized, and the well remains blue. The addition of Tween 80 serves a dual purpose: it prevents the characteristic clumping of mycobacteria (ensuring uniform optical readings) and facilitates the penetration of the dye into the lipid-rich mycobacterial cell wall[4].

Logic and workflow of the Microplate Alamar Blue Assay (MABA) for antituberculosis screening.

Experimental Protocols

Protocol 3.1: Parallel Synthesis of Urea Derivatives

This protocol details the diversification of the N2 secondary amine into urea derivatives, optimized for a 100+ member library.

• Reaction Setup: Dissolve the 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold (1.0 equiv) in 1,2-dichloroethane (DCE) in a parallel synthesis reaction tube.

• Electrophile Addition: Add the desired isocyanate (1.1 equiv) to the solution.

• Incubation: Seal the tubes and heat the reaction block to 65 °C for 4 hours under agitation.

• Scavenging: Cool the reaction to room temperature. Add Polymer-Supported (PS)-trisamine resin (1.1 equiv, ~0.45 mmol/g loading) to scavenge excess unreacted isocyanate[3].

• Resin Cleavage: Stir the mixture at 50 °C for 12 hours.

• Filtration & Evaporation: Filter the mixture to remove the resin. Transfer the filtrate to a high-throughput centrifugal evaporator (e.g., Genevac) and evaporate to dryness.

• Purification: Purify the crude residue via mass-directed LC/MS to yield the final library member (>95% purity).

Protocol 3.2: Microplate Alamar Blue Assay (MABA) for M. tuberculosis

All procedures involving live M. tuberculosis H37Rv must be conducted in a Biosafety Level 3 (BSL-3) facility.

• Inoculum Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC and 0.05% Tween 80 until the logarithmic phase is reached (OD600 ≈ 0.6–0.8). Dilute the suspension to a turbidity equivalent to a McFarland No. 1.0 standard, then further dilute 1:50 in 7H9 broth[4].

• Plate Setup: In a clear-bottom 96-well microtiter plate, dispense 100 µL of 7H9 broth into all wells. Add library compounds to column 1 and perform 2-fold serial dilutions across the plate. Ensure column 11 serves as a drug-free growth control and column 12 as a media-only sterility control.

• Inoculation: Add 100 µL of the diluted M. tuberculosis inoculum to all wells (except the sterility control). The final testing volume is 200 µL.

• Incubation: Seal plates with gas-permeable membranes and incubate at 37 °C for 7 days.

• Dye Addition: On day 7, add a mixture of 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to all wells[5].

• Readout: Incubate for an additional 24 hours at 37 °C. Visually score the plates (Blue = no growth/inhibition; Pink = growth). Quantify fluorescence using a microplate reader (Excitation: 530 nm; Emission: 590 nm). The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration effecting a ≥90% reduction in fluorescence relative to the growth control.

Protocol 3.3: Cytotoxicity Counter-Screening (Vero Cells)

To ensure antitubercular activity is not a byproduct of general cytotoxicity, active hits must be counter-screened.

• Cell Culture: Seed Vero (African green monkey kidney) cells in 96-well plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37 °C in 5% CO2​ .

• Compound Exposure: Treat cells with serial dilutions of the hit compounds (up to 50 µg/mL) and incubate for 72 hours.

• Viability Assessment: Add MTS reagent (or equivalent viability dye) and measure absorbance at 490 nm. Calculate the IC50​ (concentration inhibiting 50% of cell viability).

• Validation: Calculate the Selectivity Index (SI = IC50​ / MIC). An SI > 10 is generally required for a compound to be considered a viable lead.

Quantitative Data Presentation

Screening of a 101-membered 5,6,7,8-tetrahydro-1,6-naphthyridine library via the methodologies described above successfully identified lead compounds. The table below summarizes the biological profile of the top three hits, highlighting the importance of aryl-bearing urea and sulfonamide substitutions at the N2 position[3].

Compound ID	N2 Diversification	C6 / C8 Substituents	Mtb H37Rv MIC (µg/mL)	Vero Cell IC50​ (µg/mL)	Selectivity Index (SI)
7{4,1}	Urea (Aryl-bearing)	6-(4-methoxy-4-methyl)phenyl, 8-phenyl	< 10.0	> 50.0	> 5.0
7{4,2}	Urea (Aryl-bearing)	6-(4-methoxy-4-methyl)phenyl, 8-phenyl	< 10.0	> 50.0	> 5.0
9{4,4}	Sulfonamide (Aryl-bearing)	6-(4-methoxy-4-methyl)phenyl, 8-phenyl	< 10.0	> 50.0	> 5.0

Data Summary: Initial hits demonstrated >80% inhibition at 10 µg/mL in the MABA assay, with minimal mammalian cytotoxicity, validating the 5,6,7,8-tetrahydro-1,6-naphthyridine core as a promising antitubercular scaffold.

References

• Zhou, Y., Beeler, A. B., Cho, S., Wang, Y., Franzblau, S. G., & Snyder, J. K. (2008). Library Synthesis Using 5,6,7,8-Tetrahydro-1,6-naphthyridines as Scaffolds. ACS Combinatorial Science (Journal of Combinatorial Chemistry), 10(4), 534-540. Available at:[Link]

• Cho, S., Lee, H. S., & Franzblau, S. G. (2015). Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. Methods in Molecular Biology, 1285, 281-292. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jmatonline.com [jmatonline.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing reaction conditions for the asymmetric hydrogenation of naphthyridines

Welcome to the technical support center for the asymmetric hydrogenation of naphthyridines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to help you overcome common challenges and achieve optimal results in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the asymmetric hydrogenation of naphthyridines. Each problem is followed by a step-by-step guide to diagnosis and resolution, grounded in established chemical principles.

Issue 1: Low Enantioselectivity (ee)

Symptoms: Your desired chiral 1,2,3,4-tetrahydronaphthyridine is obtained, but the enantiomeric excess is below the desired level.

Possible Causes & Solutions:

• Suboptimal Catalyst-Ligand Combination: The steric and electronic properties of the chiral ligand are crucial for achieving high enantioselectivity.

  • Actionable Steps:

    • Screen Different Ligands: If using a ruthenium-based catalyst, consider a library of chiral diamine or phosphine ligands. For iridium catalysts, ligands like MeO-BIPHEP have shown promise for related N-heterocycles.[1][2]

    • Evaluate Metal Precursors: While ruthenium and iridium are common, rhodium complexes have also been used effectively in the asymmetric hydrogenation of related azaaromatic compounds.[3]

    • Consider Catalyst Activation: Some iridium-catalyzed hydrogenations of N-heterocycles with multiple nitrogen atoms benefit from the use of activators like Lewis or Brønsted acids to enhance reactivity and selectivity.[4][5]

• Incorrect Solvent Choice: The solvent can significantly influence the catalyst's conformation and the transition state of the reaction, thereby affecting enantioselectivity.

  • Actionable Steps:

    • Solvent Screening: A systematic screening of solvents is highly recommended. Protic solvents like isopropanol and methanol are commonly used.[6][7] However, non-protic solvents such as CH2Cl2 and EtOAc have also led to excellent enantioselectivities in some systems.[8]

    • Fluorinated Alcohols: Solvents like hexafluoroisopropanol (HFIP) have been shown to be crucial for achieving high reactivity and selectivity in the hydrogenation of related aromatic systems, potentially by stabilizing key intermediates.[9][10]

• Inappropriate Reaction Temperature: Temperature can impact the flexibility of the catalyst-substrate complex and the energy difference between the diastereomeric transition states.

  • Actionable Steps:

    • Temperature Optimization: While a standard starting point is room temperature (25 °C), it's beneficial to screen a range of temperatures.[6] Lowering the temperature may increase enantioselectivity by favoring the more ordered transition state, although this might decrease the reaction rate. Conversely, for some systems, increasing the temperature can improve both conversion and enantioselectivity up to an optimal point.[3]

Issue 2: Low or No Conversion

Symptoms: The starting naphthyridine derivative is largely unreacted after the specified reaction time.

Possible Causes & Solutions:

• Catalyst Inactivity or Decomposition: The catalyst may not be active under the chosen conditions or could be decomposing.

  • Actionable Steps:

    • Increase Catalyst Loading: While aiming for low catalyst loading is economically desirable, a slight increase (e.g., from 1 mol% to 2.5 mol%) can significantly improve conversion.

    • Check Catalyst Purity and Handling: Ensure the catalyst is pure and handled under an inert atmosphere, as oxygen can deactivate many hydrogenation catalysts.

    • Consider a Different Catalyst System: If a particular metal-ligand combination is ineffective, switching to a different one (e.g., from a ruthenium-diamine to an iridium-phosphine complex) may be necessary.[1][6]

• Insufficient Hydrogen Pressure: The concentration of hydrogen in the reaction mixture is a key factor in the reaction rate.

  • Actionable Steps:

    • Increase Hydrogen Pressure: If your equipment allows, increasing the hydrogen pressure (e.g., from 10 atm to 50 atm) can enhance the reaction rate.[6] However, be aware that in some cases, enantioselectivity can be pressure-dependent.[8]

• Substrate-Related Issues: The electronic and steric properties of the substituents on the naphthyridine ring can significantly affect reactivity.

  • Actionable Steps:

    • Protecting Groups: If your substrate contains functional groups that could poison the catalyst (e.g., unprotected amines or thiols), consider using appropriate protecting groups.

    • Substrate Activation: For challenging substrates, particularly those with strong aromaticity or multiple nitrogen atoms that can coordinate to the catalyst, the addition of a Lewis or Brønsted acid can enhance reactivity.[4][5]

Issue 3: Poor Regioselectivity

Symptoms: In unsymmetrical naphthyridines, hydrogenation occurs on the undesired pyridine ring, or a mixture of regioisomers is obtained.

Possible Causes & Solutions:

• Lack of Directing Groups or Inherent Substrate Bias: The electronics and sterics of the substituents play a major role in directing the hydrogenation to a specific ring.

  • Actionable Steps:

    • Catalyst Control: The choice of catalyst can be pivotal in controlling regioselectivity. For instance, in the hydrogenation of[1][6]- and[2][6]-naphthyridines, a homogeneous ruthenium catalyst and a heterogeneous palladium catalyst can yield different regioisomers.[11]

    • Substituent Effects: Analyze the electronic nature of the substituents on each ring. Electron-donating groups can sometimes direct hydrogenation to the opposing ring, while electron-withdrawing groups might favor hydrogenation of the ring they are attached to. In some cases, only the pyridyl ring bearing an alkyl group was hydrogenated.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst systems for the asymmetric hydrogenation of naphthyridines?

A1: The most frequently employed and successful catalyst systems are based on ruthenium and iridium.[1]

• Ruthenium-based catalysts: Chiral cationic ruthenium diamine complexes are well-established for this transformation, often providing high conversions and excellent enantioselectivities (up to 99% ee).[2][6][12]

• Iridium-based catalysts: Chiral iridium complexes, often with phosphine ligands like MeO-BIPHEP, are also highly effective, particularly for a broad range of N-heterocycles.[1] They can be advantageous for substrates that are challenging for ruthenium catalysts.

Q2: How do I choose the right solvent for my reaction?

A2: Solvent choice is critical and often requires empirical screening.

• Protic Solvents: Isopropanol (iPrOH) and methanol (MeOH) are common starting points and have proven effective in many systems.[6][7]

• Non-Protic Solvents: Dichloromethane (CH2Cl2) and ethyl acetate (EtOAc) can sometimes lead to superior enantioselectivities.[8]

• Fluorinated Alcohols: Hexafluoroisopropanol (HFIP) can be particularly beneficial, enhancing both reactivity and selectivity in the hydrogenation of related aromatic compounds.[9][10]

Q3: What is a typical starting point for reaction conditions?

A3: A good starting point for optimizing the asymmetric hydrogenation of a new naphthyridine derivative would be:

• Catalyst: [Ru(p-cymene)Cl2]2 with a chiral diamine ligand (e.g., (R,R)-TsDPEN) or a pre-formed chiral ruthenium complex.

• Catalyst Loading: 1-2 mol %.[6]

• Solvent: Isopropanol.[6]

• Hydrogen Pressure: 50 atm.[6]

• Temperature: 25 °C.[6]

• Substrate Concentration: 0.1 M.

From this starting point, systematically vary one parameter at a time (e.g., ligand, solvent, temperature) to optimize for both conversion and enantioselectivity.

Q4: Can transfer hydrogenation be an alternative to high-pressure hydrogenation?

A4: Yes, transfer hydrogenation can be a viable alternative, avoiding the need for high-pressure hydrogen gas.

• Hydrogen Source: Common hydrogen donors include formic acid, isopropanol, and indoline.[13][14]

• Catalysts: Iridium and ruthenium complexes are effective catalysts for transfer hydrogenation of N-heterocycles.[13][14] This method can provide excellent yields under mild conditions.[13]

Q5: What is the general mechanism for the asymmetric hydrogenation of N-heterocycles?

A5: While the exact mechanism can vary depending on the catalyst and substrate, a common pathway for iridium-catalyzed hydrogenation involves an outer-sphere mechanism. In this mechanism, the substrate is not directly coordinated to the metal center during the hydride transfer step.[1][15] For ruthenium-catalyzed systems, a metal-ligand bifunctional mechanism is often proposed, where both the metal and the ligand participate in the hydrogen activation and transfer. A plausible pathway for iridium-catalyzed hydrogenation involves initial hydride addition to the substrate, followed by insertion of the double bond into the Ir-H bond, and subsequent β-hydride elimination.[4][5]

Data Presentation

Table 1: Effect of Catalyst and Solvent on the Asymmetric Hydrogenation of 2,7-dimethyl-1,8-naphthyridine

Entry	Catalyst (mol %)	Ligand	Solvent	Temp (°C)	Pressure (atm)	Conv. (%)	ee (%)	Reference
1	[Ru(p-cymene)Cl2]2 (1.0)	(R,R)-TsDACH	iPrOH	25	50	>99	94	[6]
2	[Ru(mesitylene)Cl2]2 (1.0)	(R,R)-TsDACH	iPrOH	25	50	>99	96	[6]
3	[Ru(hexamethylbenzene)Cl2]2 (1.0)	(R,R)-TsDACH	iPrOH	25	50	>99	99	[6]
4	[Ru(p-cymene)Cl2]2 (1.0)	(R,R)-TsDPEN	MeOH	25	50	>99	92	[6]
5	[Ru(p-cymene)Cl2]2 (1.0)	(R,R)-TsDPEN	THF	25	50	85	88	[6]

Data synthesized from literature to illustrate optimization trends.

Experimental Protocols & Visualizations

Protocol: General Procedure for Asymmetric Hydrogenation of a Naphthyridine Derivative

• Catalyst Preparation: In a glovebox, to a vial, add the ruthenium precursor (e.g., [Ru(p-cymene)Cl2]2) and the chiral ligand (e.g., (R,R)-TsDPEN) in the desired stoichiometric ratio. Add the solvent (e.g., isopropanol) and stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Reaction Setup: In a separate vial inside the glovebox, dissolve the naphthyridine substrate in the reaction solvent.

• Hydrogenation: Transfer the substrate solution to a high-pressure autoclave. Add the freshly prepared catalyst solution.

• Reaction Execution: Seal the autoclave, remove it from the glovebox, and purge it with hydrogen gas (3-5 times). Pressurize the autoclave to the desired pressure (e.g., 50 atm) and place it in a temperature-controlled heating block. Stir the reaction for the specified time (e.g., 12-24 hours).

• Work-up and Analysis: After the reaction is complete, carefully vent the autoclave. Concentrate the reaction mixture under reduced pressure. The conversion can be determined by 1H NMR analysis of the crude product. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Diagrams

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: Simplified catalytic cycle for asymmetric hydrogenation.

References

• Yang, Z., Chen, F., Zhang, S., He, Y., Yang, N., & Fan, Q. (2016). Ruthenium-Catalyzed Enantioselective Hydrogenation of 1,8-Naphthyridine Derivatives. Organic Letters, 18(11), 2730–2733. [Link]

• Smith, A. M. R., & Glorius, F. (2025). Switchable and Ring-Selective Hydrogenation of Naphthyridine Isomers. ACS Catalysis. [Link]

• Wang, D., Li, Y., & Wu, J. (2020). Iridium Complex-Catalyzed Transfer Hydrogenation of N-Heteroarenes and Tentative Asymmetric Synthesis. Molecules, 25(23), 5678. [Link]

• Zhang, J., et al. (2024). Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation: An Entry to 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile Core of a Potent BTK Inhibitor. The Journal of Organic Chemistry. [Link]

• Li, X., et al. (2023). Iridium-Catalysed Transfer Hydrogenation of 1,8-Naphthyridine with Indoline: Access to Functionalized N-Heteroarenes. Molecules, 28(21), 7886. [Link]

• Knowles, W. S. (2023). Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen. [Link]

• Zhang, J., Chen, F., He, Y. M., & Fan, Q. H. (2015). Asymmetric ruthenium-catalyzed hydrogenation of 2,6-disubstituted 1,5-naphthyridines: access to chiral 1,5-diaza-cis-decalins. Angewandte Chemie International Edition, 54(15), 4622–4625. [Link]

• Wang, D. S., Chen, Q. A., & Zhou, Y. G. (2013). Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. Chemical Reviews, 113(7), 5346-5405. [Link]

• Zhang, J., et al. (2024). Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. The Journal of Organic Chemistry. [Link]

• Blaser, H. U. (2022). A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process. Catalysts, 12(8), 909. [Link]

• Yang, Z., Chen, F., Zhang, S., He, Y., Yang, N., & Fan, Q. (2016). Ruthenium-Catalyzed Enantioselective Hydrogenation of 1,8-Naphthyridine Derivatives. Organic Letters, 18(11), 2730–2733. [Link]

• Wang, Y., et al. (2025). Rhodium-Catalyzed Homogeneous Asymmetric Hydrogenation of Naphthylamine Derivatives. Journal of the American Chemical Society. [Link]

• Nakajima, Y., et al. (2022). Iridium Complexes with a Naphthyridine-Based Si,N-Ligand: Synthesis and Catalytic Activity toward Olefin Hydrogenation. Organometallics, 41(18), 2535–2543. [Link]

• van den Berg, M., et al. (2000). Solvent effect on the asymmetric hydrogenation with Rh/7a. ResearchGate. [Link]

• Zhang, J., et al. (2023). Asymmetric Transfer Hydrogenation of Naphthol and Phenol Derivatives with Cooperative Heterogeneous and Homogeneous Catalysis. CCS Chemistry. [Link]

• Wikipedia contributors. (2024, February 25). Asymmetric hydrogenation. Wikipedia. [Link]

• Liu, Y., et al. (2025). Effect of Solvents on Electrogenerated Base-Driven Transfer Hydrogenation Reactions. Catalysts, 15(2), 295. [Link]

• Bolshan, Y., & Batey, R. A. (2012). Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR inline analysis. Beilstein Journal of Organic Chemistry, 8, 346–354. [Link]

• Singh, R. (2023). Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. International Research Journal of Engineering Science, Technology and Innovation, 10(6), 1-5. [Link]

• Yang, Z., et al. (2016). Ruthenium-Catalyzed Enantioselective Hydrogenation of 1,8-Naphthyridine Derivatives. Organic Letters, 18(11), 2730-2733. [Link]

• Scholten, J. D., et al. (2010). Results of the enantioselective hydrogenation in different solvents. ResearchGate. [Link]

• Hannedouche, J., & Clarkson, G. J. (2013). Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Molecules, 18(6), 6328–6347. [Link]

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group. [Link]

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Technical Support Center: Overcoming Difficulties in the Purification of Cyclization Precursors

Welcome to the technical support center for the purification of cyclization precursors. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating pure cyclic products. Drawing from extensive field-proven insights and established scientific principles, this resource provides in-depth troubleshooting guides and frequently asked questions to navigate the complexities of purification in the synthesis of macrocycles and other cyclic compounds.

The synthesis of cyclic molecules is a cornerstone of modern chemistry, particularly in the development of therapeutics and novel materials. However, the cyclization step often results in a complex mixture of the desired cyclic product, unreacted linear precursors, oligomers, and various byproducts. The separation of these closely related species is a significant bottleneck, demanding robust and optimized purification strategies. This guide is structured to provide not only procedural steps but also the underlying rationale for each technique, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the purification of cyclization precursors, offering quick and actionable advice.

Q1: My primary contaminant is the unreacted linear precursor. What is the most effective initial approach to separate it from my cyclic product?

A1: The difference in topology between a linear and a cyclic molecule is the most significant characteristic to exploit for separation. A common and effective initial approach is reversed-phase high-performance liquid chromatography (RP-HPLC) . Cyclic peptides, for instance, often exhibit distinct retention times compared to their linear precursors on C18 columns.[1] The more compact structure of the cyclic product can lead to either earlier or later elution depending on its polarity and how it interacts with the stationary phase. For larger cyclic polymers, size-exclusion chromatography (SEC) can be highly effective, as the linear precursor will have a larger hydrodynamic volume and elute earlier.[2]

Q2: I'm struggling with the removal of protecting group byproducts. What strategies can I employ?

A2: The byproducts from protecting groups, such as silyl alcohols or byproducts from Boc or Fmoc cleavage, can be challenging, especially in large-scale purifications.[3] A multi-pronged approach is often necessary:

• Aqueous Washes: If the byproducts have significantly different solubility profiles (e.g., water-soluble), a simple liquid-liquid extraction can be very effective.

• Scavenger Resins: These are solid-supported reagents designed to react with and sequester specific types of byproducts or excess reagents.[4][5] For example, a basic resin can remove acidic byproducts.

• Chromatography: If the byproducts are persistent, chromatographic methods like flash chromatography or preparative HPLC will likely be required.

Q3: My cyclic product is unstable under standard purification conditions (e.g., acidic HPLC mobile phase). What are my options?

A3: Product instability is a critical challenge. Consider these alternatives:

• pH Modification: If your compound is acid-labile, consider using a neutral or slightly basic mobile phase for HPLC. Buffers like ammonium acetate or ammonium bicarbonate can be effective.

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique that uses supercritical CO2 as the primary mobile phase, often with a co-solvent like methanol. It is generally a gentler technique than RP-HPLC and can be highly effective for purifying less stable molecules.[6]

• Crystallization: If your cyclic product is a solid, recrystallization is an excellent and often overlooked method for purification that avoids harsh chromatographic conditions.[7][8][9]

Q4: How can I confirm that I have successfully synthesized the cyclic product and not just an oligomer?

A4: Confirmation of cyclization is crucial. A combination of analytical techniques is recommended:

• Mass Spectrometry (MS): The most direct evidence is a mass shift corresponding to the loss of a water molecule (18 Da) or other small molecules eliminated during the cyclization reaction.[10] High-resolution mass spectrometry (HRMS) can provide an exact mass to confirm the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the absence of end-groups that would be present in the linear precursor.[11]

• Tandem Mass Spectrometry (MS/MS): Fragmentation patterns in MS/MS can provide structural information that helps to distinguish between cyclic and linear isomers.[12]

In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific and complex purification challenges.

Troubleshooting Guide 1: Persistent Linear Precursor Contamination

The presence of the linear precursor is one of the most common and frustrating purification challenges. Its structural similarity to the cyclic product can make separation difficult.

Root Cause Analysis

• Incomplete Cyclization Reaction: The most obvious cause is an incomplete reaction. This can be due to suboptimal reaction conditions (concentration, temperature, catalyst), steric hindrance, or the inherent difficulty of the macrocyclization.[13]

• Hydrolysis of the Cyclic Product: Depending on the nature of the newly formed bond, the cyclic product may be susceptible to hydrolysis, leading to the re-formation of the linear precursor.

• Co-elution in Chromatography: The linear and cyclic forms may have very similar polarities, leading to poor separation in chromatography.

Step-by-Step Purification Protocol: A Multi-Modal Approach

• Initial Assessment with Analytical HPLC: Before attempting preparative scale purification, develop a robust analytical HPLC method to assess the separation.[14]

  • Column: Start with a standard C18 column.

  • Mobile Phase: A typical starting point is a gradient of water with 0.1% trifluoroacetic acid (TFA) and acetonitrile with 0.1% TFA.[15]

  • Optimization: If separation is poor, try different stationary phases (e.g., C8, phenyl-hexyl) or different mobile phase additives (e.g., formic acid, ammonium acetate).

• Preparative Chromatography:

  • Reversed-Phase HPLC (RP-HPLC): This is the workhorse for purifying peptides and other moderately polar cyclic compounds.[1][15]

  • Size-Exclusion Chromatography (SEC): For larger molecules like cyclic polymers, SEC can be very effective as the linear precursor typically has a larger hydrodynamic radius.[2][16][17]

  • Ion-Exchange Chromatography (IEX): If the linear precursor has charged end-groups that are absent in the cyclic product, IEX can provide excellent separation.[18][19]

• Alternative and Complementary Techniques:

  • Recrystallization: If your cyclic product is crystalline, this is a powerful method for purification. The highly ordered crystal lattice of the cyclic compound can exclude the more flexible linear precursor.[7][20][]

  • Scavenger Resins: If the linear precursor has a reactive functional group at its terminus (e.g., a free amine or carboxylic acid), a scavenger resin can be used to selectively bind and remove it.[4][22]

  • Inclusion Complexation: For some cyclic polymers, cyclodextrins can form inclusion complexes with the linear byproducts, allowing for their separation.[18]

Data-Driven Decision Making

Technique	Principle of Separation	Best Suited For	Key Considerations
RP-HPLC	Polarity	Peptides, small molecule macrocycles	Can be harsh; requires optimization of mobile phase and stationary phase.[1][15]
SEC	Hydrodynamic Volume	Cyclic polymers, large macrocycles	Resolution may be limited for smaller molecules.[2][16]
IEX	Charge	Molecules with differing net charges	Requires the presence of ionizable groups.[18][19]
Recrystallization	Differential Solubility	Crystalline solid products	Requires finding a suitable solvent system.[7][8]
Scavenger Resins	Covalent or Ionic Bonding	Linear precursors with reactive end-groups	Resin choice is critical and depends on the functional group.[4]

Workflow for Linear Precursor Removal

Caption: Decision workflow for removing linear precursor contamination.

Troubleshooting Guide 2: Removal of Catalysts and Reagents

Residual catalysts (e.g., palladium, ruthenium) and coupling reagents (e.g., HBTU, HATU) are common impurities that can be difficult to remove and may interfere with downstream applications.

Root Cause Analysis

• High Catalyst/Reagent Loading: Using a large excess of catalysts or reagents can overwhelm the purification capacity.

• Complexation with the Product: The target molecule may form stable complexes with the catalyst or reagents.

• Similar Solubility Profiles: The impurities may have similar solubility to the product, making simple extraction or precipitation ineffective.

Step-by-Step Purification Protocol

• Initial Work-up:

  • Filtration: If the catalyst is on a solid support (e.g., Pd/C), it can be removed by filtration through a pad of celite.

  • Aqueous Extraction: Many coupling reagent byproducts are water-soluble and can be removed with an aqueous wash.

• Scavenging Techniques:

  • Metal Scavengers: A variety of commercially available scavenger resins and silicas are functionalized with ligands that have a high affinity for specific metals (e.g., thiols for palladium).[23]

  • Chemical Scavengers: For excess reagents, a chemical scavenger can be added to the reaction mixture to convert the reagent into a more easily removable form.[4]

• Chromatographic Methods:

  • Normal-Phase Chromatography: If the product is relatively nonpolar, normal-phase chromatography on silica gel can be effective for removing polar impurities.

  • Reversed-Phase Chromatography: RP-HPLC is often effective as catalysts and reagents typically have different retention times than the desired product.

• Precipitation/Recrystallization:

  • Inducing precipitation or recrystallization of the product can leave the more soluble impurities behind in the mother liquor.[7][9]

Selection of Scavenging Strategy

Caption: Guide for selecting an appropriate scavenger.

References

• ResearchGate. (n.d.). Cyclization and purification of a mixture of linear peptide aldehydes... Retrieved from [Link]

• Bielawski, C. W., & Grubbs, R. H. (2003). Synthesis of Cyclic Polybutadiene via Ring-Opening Metathesis Polymerization: The Importance of Removing Trace Linear Contaminants. Journal of the American Chemical Society, 125(27), 8284–8285. Retrieved from [Link]

• Horwitz, E. P., et al. (2007). Comparison of Column Chromatographic and Precipitation Methods for the Purification of a Macrocyclic Polyether Extractant. Solvent Extraction and Ion Exchange, 25(1), 115-127. Retrieved from [Link]

• Fiveable. (2025). 11.3 Protecting groups - Organic Chemistry II. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Cyclic Polymers Prepared from Linear Precursors by Inclusion Complexation of Linear Byproducts with Cyclodextrins. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• MDPI. (2021). Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients. Molecules, 26(23), 7183. Retrieved from [Link]

• PubMed. (2024). Large-scale purification of a deprotected macrocyclic peptide by supercritical fluid chromatography (SFC) integrated with liquid chromatography in discovery chemistry. Retrieved from [Link]

• CAS. (2025). Cyclic Peptide Synthesis Guide: SPPS, Solution-Phase & Enzymatic Cyclization Techniques. Retrieved from [Link]

• ResearchGate. (2013). How to purify polar cyclic peptides? Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PMC. (n.d.). Approaches for peptide and protein cyclisation. Retrieved from [Link]

• PubMed. (2013). The two-step biosynthesis of cyclic peptides from linear precursors in a member of the plant family Caryophyllaceae involves cyclization by a serine protease-like enzyme. Retrieved from [Link]

• ACS Publications. (2016). Purification and Quantification of an Isomeric Compound in a Mixture by Collisional Excitation in Multistage Mass Spectrometry Experiments. Analytical Chemistry, 88(22), 11056–11062. Retrieved from [Link]

• BioProcess International. (n.d.). Strategies to Address Large Molecule Purification Challenges: Case Studies on Plasma Proteins and Virus Purification. Retrieved from [Link]

• PMC. (2025). Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications. Retrieved from [Link]

• CAS. (n.d.). Head-to-Tail Cyclization: A Core Strategy for Cyclic Peptide Synthesis. Retrieved from [Link]

• Willingdon College, Sangli. (n.d.). Protection and deprotection. Retrieved from [Link]

• Bio-Radiations. (2024). Strategies to Address Large Molecule Purification Challenges. Retrieved from [Link]

• Biotage. (2023). Optimizing the removal of an STmp protecting group. Retrieved from [Link]

• ACS Publications. (n.d.). Cyclic Peptides from Linear Unprotected Peptide Precursors through Thiazolidine Formation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• ACS Publications. (2022). On the Selectivity of Radical Scavengers Used To Probe Hydroxyl Radical Formation in Heterogeneous Systems. ACS Catalysis, 12(15), 9406–9415. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 2.4A: Macroscale Columns. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• Wipf Group. (2004). strategies in organic synthesis. Retrieved from [Link]

• PMC. (n.d.). Fluorous reagents and scavengers versus solid-supported reagents and scavengers, a reaction rate and kinetic comparison. Retrieved from [Link]

• Wikipedia. (n.d.). Nazarov cyclization reaction. Retrieved from [Link]

• YouTube. (2022). Quick Intro to Scavengers Webinar. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nazarov Cyclization Nazarov Reaction. Retrieved from [Link]

• Walsh Medical Media. (n.d.). Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Recyclable scavengers for photo-cyclopropanation via an in situ crystallization process. Retrieved from [Link]

• ACS Publications. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615–4628. Retrieved from [Link]

• ResearchGate. (n.d.). Macrocyclization of linear peptide precursors. Retrieved from [Link]

• PMC. (n.d.). Self-Terminating, Oxidative Radical Cyclizations. Retrieved from [Link]

• Biotage. (2023). What is the best way to purify a crude reaction mixture that auto-crystallizes? Retrieved from [Link]

• AdvancedSeq. (2021). Purification Methods of Cycle Sequencing Reactions. Retrieved from [Link]

• IRIS. (n.d.). Cyclization reactions in confined space. Retrieved from [Link]

• ACS Publications. (2016). Oxidative Cyclization in Natural Product Biosynthesis. Chemical Reviews, 116(19), 11753–11947. Retrieved from [Link]

• ACS Publications. (2020). Iterative Convergent Synthesis of Large Cyclic Polymers and Block Copolymers with Discrete Molecular Weights. Journal of the American Chemical Society, 142(32), 13915–13923. Retrieved from [Link]

• PMC. (n.d.). Challenges and opportunities in the purification of recombinant tagged proteins. Retrieved from [Link]

• ACS Publications. (2015). Macrocyclization Reactions: The Importance of Conformational, Configurational, and Template-Induced Preorganization. Chemical Reviews, 115(16), 8038–8115. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Recent advances in peptide macrocyclization strategies. Retrieved from [Link]

• Nature. (2011). Contemporary strategies for peptide macrocyclization. Retrieved from [Link]

• Frontiers. (n.d.). Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies. Retrieved from [Link]

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Technical Support Center: Refining the Pictet-Spengler Cyclization for Pyridine Substrates

Welcome to the technical support center for the Pictet-Spengler cyclization, with a specialized focus on navigating the complexities of pyridine-based substrates. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and optimize this powerful C-C bond-forming reaction for the synthesis of novel aza-heterocycles.

Introduction: The Pyridine Challenge

The Pictet-Spengler reaction is a cornerstone in heterocyclic synthesis, enabling the construction of scaffolds like tetrahydroisoquinolines and tetrahydro-β-carbolines through the acid-catalyzed cyclization of a β-arylethylamine with a carbonyl compound.[1][2] The reaction's success hinges on the nucleophilicity of the aromatic ring, which attacks an intermediate iminium ion.[1][2]

However, when the typically electron-rich phenyl or indole ring is replaced with an electron-deficient pyridine ring, the reaction's dynamics change dramatically. The inherent electronic properties of pyridine present significant hurdles:

• Reduced Nucleophilicity: The electronegative nitrogen atom in the pyridine ring deactivates it towards electrophilic aromatic substitution, making the key cyclization step sluggish or altogether impossible under standard conditions.[3]

• Catalyst Inhibition: The Lewis basic nitrogen atom can coordinate with and deactivate both Brønsted and Lewis acid catalysts, effectively halting the reaction.[3][4] Protonation of the pyridine ring under acidic conditions further exacerbates its deactivation.[5]

• Harsh Conditions Required: Overcoming the low reactivity often necessitates higher temperatures and stronger acids, which can lead to side reactions and substrate decomposition.[1]

This guide provides structured troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you successfully navigate these challenges.

Troubleshooting Guide: Common Issues & Solutions

This section is formatted in a question-and-answer style to directly address problems you may encounter in the lab.

Scenario 1: Low to No Product Formation

Question: I've mixed my aminoethylpyridine, aldehyde, and a standard acid catalyst (like TFA or HCl), but I'm seeing only starting material or a complex mixture after 24 hours. What's going wrong?

Answer: This is the most common issue and typically points to insufficient activation of the pyridine ring for the electrophilic cyclization. The core of the problem is that the energy barrier for the pyridine ring to attack the iminium ion is too high.[5]

Troubleshooting Workflow:

dot digraph "Troubleshooting_Low_Yield" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} ends_dot

Caption: Troubleshooting workflow for low-yield reactions.

Detailed Solutions:

• Increase Acid Strength: Standard acids like TFA may not be sufficient. The use of "superacids" has been shown to catalyze the Pictet-Spengler reaction for less activated substrates by generating highly reactive dicationic superelectrophiles.[6][7]

  • Action: Switch from standard protic acids to stronger systems. Consider trifluoromethanesulfonic acid (TFSA) or a mixture of acetic and hydrochloric acid.[6][8]

• Employ the N-Acyliminium Ion Variant: Acylating the intermediate imine generates a highly reactive N-acyliminium ion. This species is a much more potent electrophile, capable of cyclizing onto even deactivated aromatic rings under milder conditions.[1][9]

  • Action: Add an acylating agent like acetic anhydride or trifluoroacetic anhydride (TFAA) to your reaction mixture. This is often performed as a one-pot procedure.

• Increase Reaction Temperature with Microwave Irradiation: Microwave-assisted synthesis can dramatically accelerate the reaction by efficiently overcoming the activation energy barrier.[10][11] Reactions that take days with conventional heating can often be completed in minutes, with improved yields.[11][12]

  • Action: Transition your reaction to a dedicated microwave reactor. Screen temperatures from 120°C to 170°C.[11]

• Consider a Radical-Based Approach: For extremely electron-deficient pyridine systems that fail under all polar conditions, a radical-based formal Pictet-Spengler reaction can be a powerful alternative.[13] This approach circumvents the need for nucleophilic attack by the pyridine ring.[13]

Scenario 2: Formation of Side Products

Question: My reaction is producing the desired product, but it's contaminated with significant side products, making purification difficult. What are these byproducts and how can I suppress them?

Answer: Side product formation is often a consequence of the harsh conditions required for pyridine substrates. Competing reaction pathways can become significant at elevated temperatures or with strong acids.

Common Side Products & Mitigation Strategies:

Side Product Type	Probable Cause	Recommended Solution
Polymerization/Tarring	Excessive heat or acid concentration leading to substrate decomposition.	Reduce reaction temperature and/or acid loading. A stepwise addition of the acid can help control the reaction's exothermicity.[14] Consider using microwave heating for precise temperature control over shorter durations.[11]
Over-oxidation/Aromatization	Presence of an oxidant or harsh conditions leading to the dehydrogenation of the newly formed ring.	Ensure the reaction is run under an inert atmosphere (N₂ or Ar). If the aromatized product is desired, classical oxidants can be used, but milder agents may provide a cleaner reaction.[15]
Incomplete Cyclization	The intermediate imine is stable and does not cyclize completely.	Increase the strength of the acid catalyst or switch to an N-acyliminium strategy to increase the electrophilicity of the intermediate.[1][9]
Isomer Formation	If the pyridine ring has multiple potential sites for cyclization.	This is less common with simple pyridines but can be an issue with more complex substituted systems. Regioselectivity is often dictated by electronics; cyclization will favor the most nucleophilic position. If problematic, a blocking group strategy may be required.

Frequently Asked Questions (FAQs)

Q1: Should I use a Brønsted acid or a Lewis acid? A: For standard Pictet-Spengler reactions, Brønsted acids are most common.[1] However, Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) can also be effective, particularly in aprotic solvents.[16] The choice can be substrate-dependent. A key issue with Lewis acids is potential inhibition by coordination to either the pyridine nitrogen or the product amine, which can stall the catalytic cycle.[4][17] If you suspect catalyst inhibition, a strong Brønsted acid that protonates the substrate may be a better choice.

Q2: How does my choice of solvent affect the reaction? A: The solvent can significantly impact reaction efficiency.

• Protic Solvents (e.g., Acetic Acid, Ethanol): Can participate in the reaction mechanism and are suitable for traditional Brønsted acid catalysis.

• Aprotic Solvents (e.g., Toluene, Dichloromethane (DCM), 1,2-Dichloroethane (DCE)): Often used for Lewis acid catalysis or when precise control over acidity is needed. Reactions in aprotic media can sometimes give superior yields.[1]

• Polar Aprotic Solvents (e.g., DMSO): Have shown high efficiency in some microwave-assisted pyridine syntheses.[11]

Q3: Can I run this reaction asymmetrically? A: Yes, developing an asymmetric Pictet-Spengler reaction is a major area of research. The most successful strategies employ chiral catalysts that create a chiral environment around the iminium ion.

• Chiral Brønsted Acids: Chiral phosphoric acids and their derivatives (like IDPi catalysts) have emerged as powerful tools for enantioselective transformations, including the Pictet-Spengler reaction.[18]

• Thiourea Co-catalysis: Chiral thiourea derivatives, used in combination with a weak Brønsted acid, can effectively catalyze enantioselective reactions by activating the imine through hydrogen bonding.[4][17]

Q4: My starting amine is a hydrochloride salt. Do I need to free-base it first? A: Not necessarily. Using the hydrochloride salt of the amine can be advantageous. The HCl present can serve as the acid catalyst, eliminating the need for an additional acid and simplifying the reaction setup. This has been used effectively in microwave-assisted procedures.[12]

Experimental Protocols

Protocol 1: Microwave-Assisted Pictet-Spengler Cyclization

This protocol is a starting point for the rapid synthesis of tetrahydronaphthyridines from an aminoethylpyridine.

Caption: General workflow for microwave-assisted protocol.

Step-by-Step Method:

• Reactant Preparation: In a 10 mL microwave reaction vessel, combine the aminoethylpyridine hydrochloride salt (1.0 mmol, 1.0 eq) and the desired aldehyde (1.1 mmol, 1.1 eq).

• Solvent Addition: Add 1,2-dichloroethane (DCE) or ethanol to achieve a concentration of approximately 0.1 M.

• Reaction Setup: Securely cap the vessel and place it in the cavity of a microwave reactor.

• Microwave Irradiation: Irradiate the mixture at a constant temperature of 140°C for 20 minutes. Monitor the internal pressure to ensure it remains within the safe limits of the vessel.

• Cooling and Workup: After the reaction is complete, allow the vessel to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize excess acid. Separate the organic layer, dry with sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: N-Acyliminium Ion Mediated Cyclization

This protocol is suitable for substrates that are particularly resistant to cyclization under standard Brønsted acid conditions.

Step-by-Step Method:

• Reactant Preparation: To a solution of the aminoethylpyridine (1.0 mmol, 1.0 eq) and aldehyde (1.1 mmol, 1.1 eq) in anhydrous DCM (10 mL) at 0°C, add trifluoroacetic anhydride (TFAA) (1.5 mmol, 1.5 eq) dropwise.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel, extract with DCM (3 x 20 mL), and combine the organic layers.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude material by flash column chromatography.

References

• Rao, R. N., & Chanda, K. (2021). An expeditious microwave assisted one-pot sequential route to pyrido fused imidazo[4,5-c] quinolines in green media. RSC Advances. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines. BenchChem.
• Efficient synthesis of new 6-arylphenanthridines based on microwave-assisted Suzuki–Miyaura cross-coupling and Pictet–Spengler dehydrogenative cyclization in a zinc chloride/[Bmim]BF4 mixture. (n.d.). Green Chemistry (RSC Publishing).
• Bagley, M. C., Lunn, R., & Xiong, X. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43, 8331-8334.

• Yokoyama, A., Ohwada, T., & Shudo, K. (1999). Prototype Pictet-Spengler Reactions Catalyzed by Superacids. Involvement of Dicationic Superelectrophiles. The Journal of Organic Chemistry, 64(2), 611–617. Available at: [Link]

• The Pictet-Spengler Reaction Updates Its Habits. (2020). PMC. Available at: [Link]

• Wempen, E. N., & Jacobsen, E. N. (2009). Weak Brønsted Acid-Thiourea Co-catalysis: Enantioselective, Catalytic Protio-Pictet-Spengler Reactions. Journal of the American Chemical Society.
• (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 19, 991–997.

• Pictet–Spengler reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Highly Acidic Electron-Rich Brønsted Acids Accelerate Asymmetric Pictet–Spengler Reactions by Virtue of Stabilizing Cation–π Interactions. (n.d.). PMC. Available at: [Link]

• BenchChem. (2025).

• The Pictet-Spengler Reaction Updates Its Habits. (2020). MDPI. Available at: [Link]

• Liu, W.-B., & You, S.-L. (2020). Exploring the Chemistry of Spiroindolenines by Mechanistically-Driven Reaction Development: Asymmetric Pictet–Spengler-type Reactions and Beyond. Accounts of Chemical Research, 53(5), 1005–1019. Available at: [Link]

• Lessons from the Total Synthesis of (±) Phalarine: Insights Into the Mechanism of the Pictet–Spengler Reaction. (n.d.). PMC. Available at: [Link]

• Taylor, M. S., & Jacobsen, E. N. (2004). Highly Enantioselective Catalytic Acyl-Pictet−Spengler Reactions. Journal of the American Chemical Society, 126(34), 10558–10559. Available at: [Link]

• Chemical Reaction Kinetics of the Pictet-Spengler Reaction. (n.d.). Digital Commons@DePaul. Available at: [Link]

• Deploying Pictet–Spengler Reactions to Access Constrained Aromatic Amino Acids. (2020). The Journal of Organic Chemistry.
• Asymmetric Hydrogenation of Isoquinolines and Pyridines Using Hydrogen Halide Generated in Situ as Activ
• Organocatalyzed Asymmetric Pictet‐Spengler Reactions. (n.d.).
• Pictet–Spengler-Based Multicomponent Domino Reactions to Construct Polyheterocycles. (2023). Thieme.
• Pyridines. (n.d.). University of Michigan.
• Microwave Assisted Pictet–Spengler and Bischler–Napieralski Reactions. (n.d.).

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• Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. (2023). Beilstein Journals. Available at: [Link]

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• Neufeld, J., & Studer, A. (2016). Synthesis of Tetrahydronaphthyridines from Aldehydes and HARP Reagents via Radical Pictet–Spengler Reactions. Organic Letters, 18(8), 1788–1791. Available at: [Link]

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• of Brönsted and Lewis acid sites determined by pyridine adsorption for the fresh and spent ZSM-5 based catalysts. (n.d.).

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strategies to improve the enantioselectivity of chiral tetrahydronaphthyridine synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this hub to provide researchers and drug development professionals with field-proven troubleshooting guides, mechanistic insights, and self-validating protocols for optimizing the enantioselectivity of tetrahydronaphthyridine scaffolds.

Troubleshooting & FAQs: Mechanistic Interventions

Q1: My Ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) of 1,5-naphthyridines is stalling at ~75% ee. How can I push this >90%? Analysis & Causality: In Ru-catalyzed ATH, the reduction of the naphthyridine core proceeds via a stepwise H+/H− transfer outside the metal's primary coordination sphere[1]. The enantioselectivity is not dictated by direct metal-substrate bonding. Instead, it is governed by the CH/π attraction between the η6 -arene ligand of the ruthenium complex and the fused aromatic ring of the substrate[1]. If your ee is low, the transition state is likely too flexible. Actionable Solution:

• Modify the η6 -arene ligand: Switch from a standard p-cymene ligand to a more sterically demanding and electron-rich hexamethylbenzene ligand. This rigidifies the 10-membered ring transition state and strengthens the CH/π interaction[1].

• Anion Effects: Ensure the presence of a non-coordinating anion like triflate ( TfO− ), which actively participates in stabilizing this specific transition state[1].

Q2: I achieve excellent ee during the ATH of my dihydronaphthyridine intermediate, but the final tetrahydronaphthyridine product is partially racemized after a downstream cross-coupling step. What is happening? Analysis & Causality: This is a documented vulnerability in the synthesis of complex scaffolds, such as the RORγt inverse agonist TAK-828F. When the chiral secondary amine of the newly formed tetrahydronaphthyridine is subjected to downstream metal-catalyzed cross-coupling (especially with copper catalysts), undesired racemization occurs via a reversible redox-based pathway. The transition metal facilitates a dehydrogenation/re-hydrogenation cycle that scrambles the stereocenter. Actionable Solution: You must immediately trap the chiral amine. Perform an in situ or immediate sequential N-Boc protection of the tetrahydronaphthyridine prior to any subsequent coupling steps. This eliminates the free N-H bond required for the redox-based racemization pathway, permanently locking the enantiomeric purity.

Q3: Transition metal catalysis is failing due to extreme steric hindrance around the target stereocenter. Are there auxiliary-based alternatives for the tetrahydronaphthyridine core? Analysis & Causality: When catalytic pockets cannot accommodate highly substituted substrates, transition states become chaotic, leading to poor enantiocontrol. In these cases, stoichiometric chiral auxiliaries offer a highly predictable, sterically rigid alternative. Actionable Solution: Utilize an enantiopure sulfinimine (N-sulfinyl imine) strategy. By reacting a laterally metalated pyridine (such as 4-methyl-3-cyanopyridine) with a chiral sulfinimine, you can achieve excellent diastereocontrol during the carbon-carbon bond formation[2]. This approach was successfully validated in the total asymmetric synthesis of the tetrahydronaphthyridine alkaloid (−)-normalindine[2].

Mechanistic Workflow Visualization

The following logic tree dictates the experimental adjustments required when enantioselectivity drops during tetrahydronaphthyridine synthesis.

Troubleshooting workflow for optimizing enantioselectivity in tetrahydronaphthyridine synthesis.

Quantitative Optimization Data

Use the table below to benchmark your expected enantiomeric excess based on the chosen intervention strategy.

Strategy / Intervention	Substrate Type	Catalyst / Reagent System	Key Mechanistic Driver	Typical ee / de
Standard ATH	1,5-Naphthyridines	RuCl(p-cymene)[(R,R)-TsDPEN]	Standard CH/π attraction	75 - 85%
Optimized ATH	1,8-Naphthyridines	RuCl(hexamethylbenzene)[(R,R)-TsDPEN]	Enhanced CH/π attraction via sterics	90 - 95%
ATH + Amine Trapping	1,6-Naphthyridines	Ru-catalyst → immediate N-Boc	Prevention of redox-based racemization	>98% (Post-cryst.)
Chiral Auxiliary	Sterically hindered	Enantiopure Sulfinimine	Rigid diastereomeric transition state	>99% (de)

Validated Standard Operating Procedure (SOP)

Protocol: Ru-Catalyzed Enantioselective Transfer Hydrogenation & In Situ Protection

Objective: Convert dihydronaphthyridine to an N-Boc-protected chiral tetrahydronaphthyridine without suffering redox-mediated racemization. This protocol is self-validating; the successful isolation of the Boc-protected intermediate guarantees the stereocenter is locked for downstream steps.

Reagents: Dihydronaphthyridine substrate, RuCl(p-cymene)[(R,R)-TsDPEN] catalyst, HCOOH/Et 3​ N (azeotrope), Anhydrous Dichloromethane (DCM), Di-tert-butyl dicarbonate (Boc 2​ O).

• Step 1: Catalyst Activation. In a flame-dried Schlenk flask under an inert argon atmosphere, dissolve the Ru-complex (1-2 mol%) in anhydrous DCM.

• Step 2: Hydrogen Donor Addition. Add the HCOOH/Et 3​ N azeotropic mixture (typically a 5:2 ratio) to the solution. Stir for 15 minutes at room temperature. Causality: This generates the active ruthenium hydride species required for the outer-sphere transfer.

• Step 3: Asymmetric Transfer Hydrogenation (ATH). Introduce the dihydronaphthyridine substrate. Maintain the reaction at 25–40 °C. Monitor conversion via HPLC. Causality: The stepwise H+/H− transfer occurs outside the coordination sphere, with enantioselectivity dictated by CH/π interactions[1].

• Step 4: Immediate Amine Trapping (Critical). Upon complete conversion, do not isolate the free amine . Directly add Boc 2​ O (1.2 equiv) and additional Et 3​ N to the reaction mixture. Stir until complete protection is observed via TLC/LCMS. Causality: Free chiral amines are highly susceptible to reversible dehydrogenation in the presence of trace metals during subsequent steps. Trapping the amine as a carbamate removes the N-H proton required for this redox racemization pathway.

• Step 5: Isolation & Enantiomeric Upgrade. Quench with saturated aqueous NaHCO 3​ . Extract with DCM, dry over Na 2​ SO 4​ , and purify via crystallization. Causality: Crystallization of the Boc-protected intermediate effectively upgrades the enantiomeric purity to >98% ee by leaving minor racemates in the mother liquor.

References

• Title: Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F Source: ACS Publications (Organic Process Research & Development) URL:

• Title: Total Synthesis of (−)-Normalindine via Addition of Metalated 4-Methyl-3-cyanopyridine to an Enantiopure Sulfinimine Source: ACS Publications (The Journal of Organic Chemistry) URL: 2

• Title: Asymmetric Hydrogenation of Quinoline Derivatives Catalyzed by Cationic Transition Metal Complexes of Chiral Diamine Ligands Source: Dalian Institute of Chemical Physics (DICP) / Chinese Journal of Catalysis URL: 1

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Reference Data & Comparative Studies

Analytical Differentiation of Tetrahydronaphthyridine Scaffolds: A Comparative ¹H and ¹³C NMR Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Objective performance comparison of NMR characterization strategies for 5,6,7,8-Tetrahydro-1,6-naphthyridine (1,6-THN) versus its regioisomer 5,6,7,8-Tetrahydro-1,7-naphthyridine (1,7-THN).

Executive Summary

Tetrahydronaphthyridine scaffolds are privileged structures in modern drug discovery. The 5,6,7,8-tetrahydro-1,6-naphthyridine (1,6-THN) core is a critical pharmacophore in the1[1] and 2[2]. Conversely, its regioisomer, 5,6,7,8-tetrahydro-1,7-naphthyridine (1,7-THN) , is widely utilized in 3[3] and4[4].

During de novo synthesis or scale-up, differentiating these two regioisomers is a major analytical bottleneck. Because their molecular weights and polarities are nearly identical, standard LC-MS methods fall short. This guide provides a self-validating NMR methodology to objectively and definitively distinguish 1,6-THN from 1,7-THN based on mechanistic causality in electronic shielding and 2D scalar couplings.

Mechanistic Causality in NMR Shielding

The structural difference between 1,6-THN and 1,7-THN lies solely in the position of the aliphatic nitrogen (N-6 vs. N-7) relative to the pyridine ring. This positional shift dictates the electronic environment of the saturated ring protons, leading to predictable and exploitable differences in their ¹H and ¹³C NMR spectra.

• 1,6-THN Scaffold: The C-5 methylene group is isolated between the bridgehead carbon (C-4a) and the aliphatic nitrogen (N-6). Because it is both benzylic and alpha to an amine, the H-5 protons are heavily deshielded and appear as a distinct singlet . The H-7 and H-8 protons are adjacent, forming a coupled spin system (typically two triplets).

• 1,7-THN Scaffold: The C-8 methylene group is isolated between the bridgehead carbon (C-8a) and the aliphatic nitrogen (N-7). Here, the H-8 protons appear as the deshielded singlet . The H-5 and H-6 protons form the adjacent spin system.

Quantitative Data Comparison

The table below summarizes the objective performance of 1D and 2D NMR in differentiating the two alternatives. Data reflects the unsubstituted core scaffolds in CDCl₃.

Spectroscopic Feature	5,6,7,8-Tetrahydro-1,6-naphthyridine	5,6,7,8-Tetrahydro-1,7-naphthyridine	Diagnostic Value
Isolated CH₂ Position	C-5	C-8	Primary 1D Indicator
Isolated CH₂ ¹H Shift	~3.9 - 4.2 ppm (Singlet)	~3.8 - 4.1 ppm (Singlet)	Low (Overlapping ranges)
Coupled CH₂ (α to N)	H-7: ~3.1 - 3.4 ppm (Triplet)	H-6: ~3.0 - 3.3 ppm (Triplet)	Low
Coupled CH₂ (Benzylic)	H-8: ~2.8 - 3.0 ppm (Triplet)	H-5: ~2.7 - 2.9 ppm (Triplet)	Low
Key HMBC Correlation	H-5 → C-4 (³J coupling)	H-8 → C-4 (⁴J coupling, absent)	High (Definitive Proof)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, do not rely solely on 1D chemical shifts, which can drift based on solvent, concentration, or N-functionalization. Instead, employ the following self-validating workflow.

Fig 1. Self-validating NMR workflow for tetrahydronaphthyridine regioisomer differentiation.

Step-by-Step Methodology

Step 1: Sample Preparation

• Dissolve 5–10 mg of the purified compound in 0.6 mL of CDCl₃ (or DMSO-d₆ if highly polar).

• Causality: High-quality, low-viscosity solvents minimize line broadening, ensuring sharp multiplets necessary for accurate J-coupling extraction and 2D resolution.

Step 2: 1D ¹H and ¹³C Acquisition

• Acquire a standard ¹H spectrum (16–64 scans) with a relaxation delay ( D1​ ) of at least 5 seconds to ensure accurate integration. Acquire a ¹³C spectrum (1024–4096 scans).

• Validation: Integrate the aliphatic region. The isolated CH₂ singlet and the two coupled CH₂ triplets must integrate to exactly a 2:2:2 ratio. Deviations indicate impurities that could generate false positive 2D cross-peaks.

Step 3: 2D COSY & HSQC Acquisition

• Causality: COSY is used to map the adjacent CH₂ groups. The isolated CH₂ (H-5 in 1,6-THN; H-8 in 1,7-THN) must show zero COSY correlations to other aliphatic protons.

• Validation: Use HSQC to confirm that the isolated ¹H singlet is attached to a carbon atom (typically ~45–55 ppm), thereby proving it is a CH₂ group and not a broad N-H or O-H solvent exchange peak.

Step 4: 2D HMBC Acquisition (The Definitive Test)

• Acquire an HMBC spectrum optimized for long-range couplings ( J = 8 Hz).

• Analyze the cross-peaks originating from the isolated CH₂ singlet to the aromatic carbons.

2D NMR Logical Relationships: The HMBC Differentiator

The ultimate objective performance metric between these two scaffolds is their HMBC connectivity to the pyridine ring.

In the 1,6-THN system, the isolated H-5 protons are separated from the aromatic C-4 proton by exactly three bonds (H5–C5–C4a–C4). This ³J coupling produces a strong, undeniable HMBC cross-peak. In the 1,7-THN system, the isolated H-8 protons are separated from the aromatic C-4 proton by four bonds (H8–C8–C8a–C4a–C4). Because ⁴J couplings are rarely observed in standard HMBC experiments, this cross-peak will be absent.

Fig 2. Key HMBC correlations distinguishing 1,6-THN from 1,7-THN via ³J vs ⁴J couplings to C-4.

By relying on this self-validating ³J vs ⁴J logical relationship, researchers can bypass the ambiguity of 1D chemical shift drift and definitively assign the regioisomer with absolute scientific integrity.

References

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• Optimization of Potency and Pharmacokinetic Properties of Tetrahydroisoquinoline Transient Receptor Potential Melastatin 8 (TRPM8)
• Source: thno.

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The Naphthyridine Isomers: A Comparative Guide to Biological Activity for Drug Discovery

Naphthyridines, a class of heterocyclic compounds composed of two fused pyridine rings, represent a cornerstone in medicinal chemistry. The six possible isomers, distinguished by the positioning of their nitrogen atoms, each confer a unique three-dimensional structure and electronic distribution. This structural diversity translates into a wide spectrum of biological activities, making the naphthyridine scaffold a privileged framework in the quest for novel therapeutics. This guide offers an in-depth comparison of the biological activities of 1,6-naphthyridine and its fellow isomers, providing researchers, scientists, and drug development professionals with a comprehensive understanding supported by experimental data.

Unveiling the Isomeric Landscape: From Anticancer to Antimicrobial Action

The therapeutic potential of naphthyridine derivatives is vast, with different isomers exhibiting pronounced activity in distinct areas. While the 1,8-naphthyridine core is arguably the most explored, largely due to the success of nalidixic acid and its fluoroquinolone successors in antibacterial therapy, other isomers, including the 1,6-naphthyridine scaffold, are emerging as powerful contenders in oncology, anti-inflammatory, and neurological applications.[1][2][3]

Anticancer Activity: A Tale of Multiple Mechanisms

The fight against cancer has seen numerous naphthyridine derivatives emerge as promising candidates, often acting through the inhibition of critical cellular machinery.[4]

1,6-Naphthyridine: This isomer has demonstrated significant potential in oncology. For instance, certain benzo[h][1][5]naphthyridine derivatives have shown potent anticancer activity against various cell lines, including liver, colon, and breast cancer.[6] A notable mechanism of action for some 1,6-naphthyridine derivatives is the inhibition of topoisomerase I, an enzyme crucial for DNA replication and repair in cancer cells.[7] Furthermore, novel 1,6-naphthyridine-2-one derivatives have been identified as potent and selective inhibitors of FGFR4 kinase, a promising target in colorectal cancer.[8]

1,5-Naphthyridine: Derivatives of this isomer, such as certain canthin-6-ones, have displayed significant anticancer effects.[1] Phenyl- and indeno-1,5-naphthyridine derivatives have been shown to inhibit topoisomerase I and exhibit antiproliferative activity against human colon cancer cells.[9]

1,7-Naphthyridine: The natural alkaloid Bisleuconothine A, a 1,7-naphthyridine derivative, inhibits the WNT signaling pathway and has shown antiproliferative properties against colon cancer cells.[1] Synthetic 1,7-naphthyridine derivatives have also been developed as potent inhibitors of p38 MAP kinase and the lipid kinase PIP4K2A, both implicated in cancer.[10][11]

1,8-Naphthyridine: This isomer is a well-established scaffold for anticancer agents.[12] Many of its derivatives function as topoisomerase II inhibitors, leading to DNA damage and apoptosis in cancer cells.[4][13] Halogen-substituted 1,8-naphthyridine-3-carboxamides have demonstrated potent cytotoxicity against pancreatic and leukemia cancer cell lines.[14][15]

2,6-Naphthyridine: This isomer has shown promise as a source of kinase inhibitors. For example, derivatives have been developed as selective inhibitors of Fibroblast Growth Factor Receptor 4 (FGFR4) and Casein Kinase 2 (CK2), both of which are key targets in cancer therapy.[16][17]

2,7-Naphthyridine: Alkaloids containing the 2,7-naphthyridine scaffold, such as sampangines, have exhibited cytotoxic activity against various human cancer cell lines.[1]

Comparative Anticancer Activity of Naphthyridine Derivatives (IC50 Values)

Isomer	Derivative	Cell Line	IC50 (µM)	Reference
1,6-Naphthyridine	1,3-dioxolo[4,5-d]benzo[de][1][5]naphthyridine	Adult T-cell leukemia	0.29	[1]
1,7-Naphthyridine	Bisleuconothine A	HT29 (Colon Cancer)	1.09	[1]
1,8-Naphthyridine	Halogen substituted 1,8-naphthyridine-3-caboxamide (Compound 47)	MIAPaCa (Pancreatic Cancer)	0.41	[14][15]
1,8-Naphthyridine	Unsubstituted 1,8-naphthyridine-C-3'-heteroaryl (Compound 29)	PA-1 (Ovarian Cancer)	0.41	[14][15]
2,7-Naphthyridine	Hadranthine B	Various human carcinoma cell lines	3-6 µg/mL	[1][18]

Antimicrobial Activity: A Legacy and New Frontiers

The initial clinical success of nalidixic acid, a 1,8-naphthyridine derivative, cemented the role of this scaffold in combating bacterial infections.[2][5] The primary mechanism of action for many antimicrobial naphthyridines is the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication.[2][13]

1,6-Naphthyridine: While less explored for antimicrobial properties compared to the 1,8-isomer, derivatives of 1,6-naphthyridine have reported antibacterial and antifungal activities.[19]

1,5-Naphthyridine: Natural products like canthin-6-one and 10-methoxycanthin-6-one, which are 1,5-naphthyridine alkaloids, have demonstrated strong inhibitory activity against Staphylococcus aureus and Escherichia coli, including methicillin-resistant Staphylococcus aureus (MRSA).[1]

1,8-Naphthyridine: This isomer is the foundation for the quinolone and fluoroquinolone antibiotics.[2] Drugs like trovafloxacin are broad-spectrum antibacterial agents effective against both Gram-positive and Gram-negative pathogens.[2][5]

2,7-Naphthyridine: Recent studies have highlighted the potential of 2,7-naphthyridine derivatives as targeted anti-staphylococcal agents with the advantage of sparing the natural microbiota.[20]

Comparative Antimicrobial Activity of Naphthyridine Derivatives (MIC Values)

Isomer	Derivative	Microorganism	MIC (µg/mL)	Reference
1,5-Naphthyridine	Canthin-6-one	Staphylococcus aureus	0.49	[1]
1,5-Naphthyridine	Canthin-6-one	Escherichia coli	3.91	[1]
1,5-Naphthyridine	10-methoxycanthin-6-one	Methicillin-resistant Staphylococcus aureus (MRSA)	3.91	[1]
2,7-Naphthyridine	Hadranthine A	Candida albicans	20	[1][18]

Experimental Protocols: A Foundation for Discovery

The biological evaluation of naphthyridine derivatives relies on a suite of standardized in vitro assays. Understanding these protocols is crucial for interpreting and comparing experimental data.

Cytotoxicity Assessment: The MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The naphthyridine derivatives, dissolved in a suitable solvent like DMSO, are added to the cells at various concentrations and incubated for a period of 48-72 hours.[14]

• MTT Addition: After incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[14] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization: The culture medium is removed, and a solubilizing agent, such as DMSO or isopropanol, is added to dissolve the formazan crystals.[14]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is calculated as the concentration of the compound that causes a 50% reduction in cell viability compared to the untreated control.

Caption: Workflow of the MTT assay for determining cytotoxicity.

Antimicrobial Susceptibility Testing: The Microbroth Dilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[14]

Methodology:

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared in a suitable broth to a specific turbidity (e.g., 0.5 McFarland standard).[14]

• Serial Dilution: The naphthyridine derivatives are serially diluted in a 96-well microtiter plate containing the broth.[14]

• Inoculation: Each well is inoculated with the standardized microbial suspension.[14]

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.[14]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[14]

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways and Mechanistic Insights

The diverse biological activities of naphthyridine isomers stem from their ability to interact with a multitude of cellular targets and signaling pathways.

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A Head-to-Head Battle of Counter-Ions: Selecting the Optimal Salt Form for Drug Development – Oxalate vs. Hydrochloride

In the intricate journey of drug development, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that can profoundly influence a drug's ultimate success. This choice is far from arbitrary; it is a meticulous process of scientific investigation aimed at optimizing the physicochemical and biopharmaceutical properties of the drug candidate.[1][2] More than 50% of all drugs on the market are administered as salts, a testament to the power of this strategy in enhancing properties like solubility, stability, and bioavailability.[2][3]

Among the myriad of potential counter-ions, hydrochloride salts have historically been the workhorse of the pharmaceutical industry, favored for their low molecular weight and generally good toxicity profile.[2] However, an expanding toolbox of counter-ions offers opportunities for significant improvements, with oxalate salts emerging as a compelling, albeit more complex, alternative. This guide provides an in-depth technical comparison of oxalate and hydrochloride salts, offering experimental insights and strategic considerations for researchers, scientists, and drug development professionals.

The Foundational Principles of Salt Selection

The primary goal of salt formation is to modulate the properties of an API to make it more suitable for formulation and administration.[4] The decision-making process is a multi-faceted evaluation of several key parameters.

A visual representation of the typical salt selection workflow is provided below:

Caption: A generalized workflow for salt selection in drug development.

At its core, a stable salt is formed through a favorable proton transfer between the API and the counter-ion, a phenomenon largely governed by the difference in their pKa values (the "pKa rule"). A difference of at least 2-3 pKa units is generally considered necessary for the formation of a stable salt.[4]

Hydrochloride Salts: The Industry Standard

Hydrochloride (HCl) is the most frequently used counter-ion for basic drugs, and for good reason.[2] Its small size and the high acidity of hydrochloric acid (pKa ≈ -6.1) ensure a significant pKa difference with most basic APIs, leading to the formation of stable salts.[5]

Advantages of Hydrochloride Salts:

• High Solubility: Generally, HCl salts exhibit good aqueous solubility, which can lead to improved dissolution and absorption.[6]

• Low Molecular Weight: The small size of the chloride ion adds minimal weight to the final salt form, which is advantageous for formulation development.[2]

• Well-Established Safety Profile: Hydrochloric acid is a natural component of gastric fluid, and the chloride ion is ubiquitous in the body, leading to a generally favorable safety profile.[2]

• Ease of Synthesis: The formation of hydrochloride salts is typically a straightforward and well-understood process.

Disadvantages and Challenges with Hydrochloride Salts:

• Common-Ion Effect: A significant drawback of HCl salts is the potential for the "common-ion effect" in the stomach. The high concentration of chloride ions in gastric fluid can suppress the dissolution of the hydrochloride salt, potentially leading to precipitation of the free base and reduced bioavailability.[1][2]

• Hygroscopicity: Some hydrochloride salts are known to be hygroscopic, meaning they readily absorb moisture from the air. This can lead to handling and stability issues during manufacturing and storage.[2] For instance, the highly successful drug ranitidine hydrochloride is known to be hygroscopic.[2]

• Chemical Instability: The highly acidic nature of the microenvironment created by some dissolving hydrochloride salts can sometimes lead to the degradation of acid-labile APIs.[4] In a salt screening study of RPR111423, the hydrochloride salt showed a loss of hydrogen chloride at elevated temperatures.[2]

Oxalate Salts: A High-Performance Alternative

Oxalic acid is a dicarboxylic acid with two pKa values (pKa1 ≈ 1.27, pKa2 ≈ 4.27), offering the potential to form both mono- and di-basic salts. While less common than hydrochloride, oxalate salts can offer significant advantages in specific situations.

Advantages of Oxalate Salts:

• Significant Solubility Enhancement: In several documented cases, oxalate salts have demonstrated a remarkable ability to enhance the aqueous solubility and dissolution rate of poorly soluble drugs, often exceeding the performance of hydrochloride salts.

• Improved Bioavailability: The enhanced dissolution characteristics of oxalate salts can translate into improved bioavailability. A notable case study is the anti-tuberculosis drug ethionamide, where the oxalate salt exhibited a 2.5-fold increase in plasma concentration and a 1.9-fold increase in AUC compared to the free base.[7]

• Potential for Unique Crystal Packing: The bidentate nature of the oxalate ion can lead to different crystal packing arrangements compared to the monodentate chloride ion, which can influence properties like stability and hygroscopicity.

Disadvantages and Critical Considerations for Oxalate Salts:

• Toxicological Concerns: The primary and most significant concern with the use of oxalate as a counter-ion is the potential for toxicity. The oxalate anion can complex with calcium ions in the body to form insoluble calcium oxalate crystals.[6] This can lead to nephrotoxicity (kidney damage) and the formation of kidney stones.[3][8] This risk is dose-dependent and must be carefully evaluated through rigorous toxicological studies.

• Potential for Reduced Absorption of Minerals: As an "anti-nutrient," oxalate can chelate essential minerals like calcium and magnesium in the gastrointestinal tract, potentially reducing their absorption.[9]

• More Complex Salt Formation: The dicarboxylic nature of oxalic acid can lead to the formation of different salt stoichiometries (1:1 or 2:1 API to oxalate), which requires careful control and characterization.

Head-to-Head Comparison: Oxalate vs. Hydrochloride

Property	Oxalate Salts	Hydrochloride Salts	Rationale and Causality
Solubility Enhancement	Can be significantly higher, especially for poorly soluble APIs.[7]	Generally good, but can be limited by the common-ion effect.[1]	The specific crystal lattice energy and interactions with water molecules dictate solubility. Oxalate's ability to form different hydrogen bonding networks can sometimes lead to more favorable dissolution energetics.
Bioavailability	Can be substantially improved due to enhanced dissolution.[7]	Generally good, but can be compromised by the common-ion effect in the stomach.[1]	For oral dosage forms, dissolution is often the rate-limiting step for absorption. Faster and more complete dissolution generally leads to higher bioavailability.
Stability	Generally good, but the potential for hydrate formation should be assessed.	Can be susceptible to disproportionation (conversion to free base) and degradation if the API is acid-labile.[3]	The stability of a salt is influenced by the strength of the ionic interaction (pKa difference) and the crystal packing.
Hygroscopicity	Variable and dependent on the specific API and crystal form.	Can be a concern for some hydrochloride salts.[2]	Hygroscopicity is related to the strength of interaction between water molecules and the crystal surface.
Toxicology	Significant concern for nephrotoxicity due to calcium oxalate formation. Requires thorough toxicological evaluation.[3][8]	Generally considered safe, with a well-established history of use.[2]	The inherent biological activity of the counter-ion is a critical safety consideration.
Manufacturability	May require more complex control of crystallization to ensure the desired stoichiometry and polymorphic form.	Generally straightforward and well-understood manufacturing processes.	The complexity of the salt formation process can impact the cost and robustness of manufacturing.

Experimental Protocols for Comparative Evaluation

To make an informed decision between oxalate and hydrochloride salts, a series of well-designed experiments are essential.

Salt Formation and Screening

Objective: To prepare and identify stable salt forms.

Protocol:

• Stoichiometric Reaction: Dissolve the API (free base) in a suitable solvent (e.g., ethanol, acetone, or a mixture with water).

• Add a stoichiometric amount (e.g., 1:1 or 2:1 molar ratio for oxalate) of either hydrochloric acid or oxalic acid, also dissolved in a suitable solvent.

• Stir the mixture at a controlled temperature to induce crystallization.

• Isolate the resulting solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Confirm salt formation using techniques like Fourier-Transform Infrared (FTIR) spectroscopy (looking for shifts in characteristic peaks) and Differential Scanning Calorimetry (DSC) (observing a new melting point distinct from the API and the acid).

Physicochemical Characterization

A visual representation of the characterization workflow is provided below:

Caption: Key experimental techniques for physicochemical characterization of salt forms.

• Powder X-Ray Diffraction (PXRD): To determine the crystallinity and identify the polymorphic form of the salt.

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): To determine the melting point, thermal stability, and presence of solvates or hydrates.

• Dynamic Vapor Sorption (DVS): To assess the hygroscopicity of the salt by measuring its water uptake at different relative humidities.

• Equilibrium Solubility: Measured at different pH values (e.g., in simulated gastric and intestinal fluids) to generate a pH-solubility profile. This is crucial for predicting in vivo dissolution.

• Intrinsic Dissolution Rate (IDR): Provides a measure of the dissolution rate of a pure substance under constant surface area, which can be more predictive of in vivo performance than equilibrium solubility alone.

• Forced Degradation Studies: The salt is subjected to stress conditions (e.g., heat, humidity, light, acid/base hydrolysis) to assess its chemical stability.

In Vivo Evaluation

Objective: To compare the pharmacokinetic profiles of the different salt forms.

Protocol:

• Formulation: Prepare simple formulations (e.g., suspensions or solutions) of the oxalate and hydrochloride salts, as well as the free base.

• Dosing: Administer the formulations to a suitable animal model (e.g., rats or dogs) via the intended route of administration (typically oral).

• Blood Sampling: Collect blood samples at various time points after dosing.

• Bioanalysis: Analyze the plasma samples to determine the concentration of the API over time.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve) to assess the rate and extent of absorption.

Case Study Insights

• Ethionamide (Anti-TB Drug): A study comparing various cocrystals and a salt of ethionamide found that the oxalate salt (ETH-OA) exhibited the highest dissolution rate, which was 25 times higher than the free base.[7] This translated to a 2.5-fold increase in Cmax and a 1.9-fold increase in AUC in rats, demonstrating a clear bioavailability enhancement with the oxalate salt.[7]

• Bilastine (Antihistamine): In a study of novel salts and cocrystals of bilastine, the oxalate salt showed an 8-fold increase in solubility in purified water compared to the free drug.[10]

• Procaine: A comprehensive salt screening of procaine included the preparation and characterization of eleven different salts, including hydrochloride and oxalate.[11] This study highlighted the significant variability in properties like aqueous solubility, melting point, and hygroscopicity among the different salt forms, underscoring the importance of a thorough screening process.[11]

• Trazodone (Antidepressant): In an effort to develop a prolonged-release formulation, various salts of trazodone were prepared. The tosylate and pamoate salts were found to be less water-soluble than the hydrochloride salt, demonstrating that salt selection can also be used to decrease solubility when desired.[12]

Conclusion and Future Perspectives

The choice between an oxalate and a hydrochloride salt is not a simple one and requires a data-driven, case-by-case evaluation. While hydrochloride salts remain a reliable and well-understood option, oxalate salts present a powerful tool for overcoming significant solubility and bioavailability challenges, provided that the potential for toxicity is carefully managed.

As a Senior Application Scientist, my recommendation is to not default to the "tried and true" but to embrace a comprehensive salt screening strategy early in development. The initial investment in a broader screen, including less common but potentially high-reward counter-ions like oxalate, can de-risk a program and unlock the full therapeutic potential of a drug candidate. The key is to balance the potential for enhanced performance with a thorough understanding of the associated risks.

The future of salt selection will likely involve a greater integration of in silico prediction tools to narrow down the most promising counter-ions before extensive experimental work is undertaken. However, the foundational principles of rigorous experimental characterization and a deep understanding of the interplay between solid-state chemistry and biopharmaceutics will remain paramount.

References

• Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology.
• Pharmaceutical salts: a formulation trick or a clinical conundrum? (2009). Heart.
• Salt Selection in Drug Development. Pharmaceutical Technology.
• Generic Drug Product Development Bioequivalence Issues.
• Oxalate esters (C1-C4): Human health tier II assessment. (2014).
• Oxalic acid soluble salts: Human health tier II assessment. (2014).
• The cytotoxicity of oxalate, metabolite of ethylene glycol, is due to calcium oxalate monohydrate form
• Pharmaceutical salts of small molecule drugs: opportunities and challenges. (2014). Pharmaceutical Outsourcing.
• Case Study 1: Indinavir - Early Salt Form Change. (2026).
• Calcium Oxalate Monohydrate, a Metabolite of Ethylene Glycol, Is Toxic for Rat Renal Mitochondrial Function. (2005). Toxicological Sciences.
• Structural and Solubility Studies of Novel Salts and Cocrystals of the Antihistamine Drug Bilastine with Carboxylic Acid Deriv
• Analysis of Relationships Between Solid-State Properties, Counterion, and Developability of Pharmaceutical Salts. Journal of Pharmaceutical Sciences.
• A survey of Top 200 Drugs—Inconsistent Practice of Drug Strength Expression for Drugs Containing Salt Forms.
• Enhanced Bioavailability in the Oxalate Salt of Anti-TB Drug Ethionamide.
• Integrative Salt Selection and Formulation Optimization: Perspectives of Disproportionation and Microenvironmental pH Modul
• Pharmaceutical aspects of salt and cocrystal forms of APIs and characteriz
• Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Salts of Therapeutic Agents: Chemical, Physicochemical and Biological Considerations.
• What are Oxalates inhibitors and how do they work? (2024).
• The In vitro Effectiveness of Oxalate Based Desensitizing Products on Tubular Occlusion. researchopenworld.com.
• Comparison of Oxalate, Citrate and Tartrate Ions Adsorption in the Hydroxyapatite/Aqueous Electrolyte Solution System. (2020). MDPI.

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 5,6,7,8-Tetrahydro-1,6-naphthyridine Oxalate Salts

Executive Summary

In drug discovery and development, basic heterocycles such as 5,6,7,8-tetrahydro-1,6-naphthyridine —a critical structural motif frequently utilized in the synthesis of Axl kinase inhibitors[1]—are often isolated as oxalate salts using oxalic acid . While this salt formation drastically improves the compound's crystallinity, stability, and handling properties, it creates a highly specific hazardous waste profile.

As a Senior Application Scientist, I have designed this guide to move beyond standard safety data sheets. The procedures detailed below are engineered as self-validating systems , ensuring that every step in the handling, containment, and disposal of naphthyridine oxalate mixtures is mechanistically justified and operationally foolproof.

Mechanistic Causality: The Naphthyridine Oxalate System

To manage a chemical effectively, you must understand its underlying reactivity. The disposal of 5,6,7,8-tetrahydro-1,6-naphthyridine oxalate is complex due to the dual nature of its components:

• The Bioactive Core (Naphthyridine): This bicyclic amine is a biologically active pharmaceutical intermediate. If discharged into the environment, it poses a severe risk to aquatic ecosystems. Therefore, standard aqueous neutralization is insufficient; the heterocyclic core must be entirely destroyed.

• The Counterion (Oxalic Acid): Oxalic acid is a highly acidic (pKa1 = 1.25), corrosive dicarboxylic acid that acts as a strong reducing agent[2]. It readily forms water-soluble complexes with heavy metals and can react violently with oxidants, decomposing into carbon dioxide and water[2]. Furthermore, upon heating to 189.5 °C, it decomposes to release toxic carbon monoxide[2].

Because of these competing hazards, waste containing this mixture must be strictly managed as Dangerous Waste [3] and ultimately routed for high-temperature chemical incineration[4].

Quantitative Hazard Profile

Summarizing the physicochemical data is critical for establishing operational thresholds. Table 1 outlines the key metrics that dictate our containment strategy.

Table 1: Physicochemical & Hazard Profile of the Naphthyridine Oxalate System

Chemical Component	Hazard Class	Key Quantitative Data	Incompatible Materials
5,6,7,8-Tetrahydro-1,6-naphthyridine	Bioactive / Irritant	MW: 134.18 g/mol ; Basic amine	Strong oxidizing agents, strong acids
Oxalic Acid	Corrosive / Toxic	MW: 90.03 g/mol ; Acidity (pKa1): 1.25; Decomp: 189.5 °C[2]	Oxidants, alkalis, silver compounds
Oxalate Salt Mixture	Environmental Hazard	Aqueous pH: < 3.0	Strong oxidizers, unlined metals

Operational Workflows: Self-Validating Protocols

To guarantee absolute safety, every protocol below is structured with a specific Action , the underlying Causality , and a Validation Check to ensure the step was executed flawlessly.

Protocol 1: Routine Waste Segregation and Packaging

• Action 1: Container Selection. Collect all liquid and solid waste in high-density polyethylene (HDPE) containers[3].

  • Causality: Oxalic acid is highly corrosive to metals and can form soluble metal complexes, while glass containers are susceptible to mechanical breakage during transport[2].

  • Validation Check: Prior to use, perform a physical stress test on the HDPE container. Invert the empty container with the cap secured to verify it forms a hermetic, airtight seal.

• Action 2: Chemical Segregation. Store the waste in a designated, well-ventilated area, strictly separated from strong oxidizers[3].

  • Causality: Oxalic acid possesses strong reducibility. Interaction with oxidants (e.g., permanganates, peroxides) can trigger a rapid, quantitative oxidation reaction, rapidly generating CO2 and water, which may over-pressurize the container[2].

  • Validation Check: Audit the secondary containment tray (e.g., Nalgene/polypropylene tub)[3] to ensure zero co-storage of oxidizing agents. Document this audit on the lab's waste manifest.

• Action 3: Prohibition of Drain Disposal. Do not discharge to the sewer or attempt independent neutralization[5].

  • Causality: Hazardous wastes must not be discharged via sink drains[5]. Aqueous neutralization does not destroy the bioactive naphthyridine core, leaving pharmaceutical pollutants intact.

  • Validation Check: Cross-reference the volume of waste added to the container against the laboratory's chemical inventory to ensure 100% mass balance and zero environmental loss.

Logical decision tree for the segregation and containment of naphthyridine oxalate waste.

Protocol 2: Emergency Spill Response

• Action 1: Containment and Absorption. For liquid spills, absorb with an inert material such as diatomaceous earth or sand. For solid spills, sweep up carefully using spark-resistant tools[3].

  • Causality: Spark-resistant tools prevent the ignition of potentially flammable organic dusts[3]. Inert absorbents prevent secondary exothermic reactions with the corrosive oxalate. Combustible absorbents (like sawdust) must be strictly avoided.

  • Validation Check: Visually confirm the spill perimeter is completely bounded by the inert absorbent. Weigh the recovered waste and reconcile it with the estimated spill volume to ensure complete recovery.

• Action 2: Surface Decontamination. Scrub the affected surfaces with a mild alkaline solution (e.g., dilute sodium bicarbonate) followed by copious amounts of water[6].

  • Causality: Residual oxalic acid can cause severe skin irritation, burns, and systemic toxicity upon contact[7].

  • Validation Check: Swab the decontaminated surface with a wet pH test strip. The decontamination is only validated as complete when the surface pH reads strictly between 6.5 and 7.5.

Self-validating spill response workflow for naphthyridine oxalate mixtures.

Protocol 3: Final Destruction (EHS Transfer)

• Action 1: Incineration. Submit the sealed, labeled waste to Environmental Health & Safety (EHS) for high-temperature chemical incineration equipped with an afterburner and scrubber[4].

  • Causality: Incineration at >1000°C completely destroys the bioactive naphthyridine core. The scrubber is mandatory to neutralize the nitrogen oxides (NOx) generated by the naphthyridine nitrogens and the carbon monoxide (CO) generated by the thermal decomposition of oxalic acid[2].

  • Validation Check: Obtain and file the certificate of destruction from the licensed disposal facility to close the chain of custody.

Sources

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Navigating the Synthesis Landscape: A Practical Guide to Handling 5,6,7,8-Tetrahydro-1,6-naphthyridine and Oxalic Acid

For the modern researcher, scientist, and drug development professional, the synthesis and purification of novel chemical entities is a routine yet critical task. This guide provides essential, immediate safety and logistical information for the handling of 5,6,7,8-Tetrahydro-1,6-naphthyridine and its combination with oxalic acid, a common reagent in salt formation and purification processes. Our focus is to empower you with the knowledge to work safely and efficiently, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Profile

A thorough understanding of the individual components is the foundation of a robust safety plan. While 5,6,7,8-Tetrahydro-1,6-naphthyridine and its derivatives are primarily of interest for their potential biological activities, oxalic acid presents a more immediate and significant handling hazard.[1][2]

Oxalic Acid: This organic acid is a crystalline solid that is corrosive to tissues.[1][2] It can cause severe burns to the skin, eyes, and respiratory tract.[1][2] Ingestion is particularly dangerous, with as little as 5 to 15 grams being potentially fatal.[1] The primary dangers of oxalic acid are its acidic and chelating properties, which can lead to severe gastroenteritis, shock, convulsions, and kidney damage by binding with calcium in the blood to form calcium oxalate crystals.[1]

The Mixture: When combining 5,6,7,8-Tetrahydro-1,6-naphthyridine with oxalic acid, the primary hazard driver for personal protective equipment (PPE) selection is the oxalic acid. The resulting salt's specific toxicology may not be fully characterized, so a conservative approach that respects the hazards of the most reactive component is paramount.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling these chemicals, particularly oxalic acid.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles are mandatory. A face shield worn over goggles is recommended when handling larger quantities or when there is a significant splash risk.[8][9]	Protects against splashes of the corrosive oxalic acid solution and airborne particles of both compounds. Standard safety glasses do not provide a sufficient seal.[8][9]
Hand Protection	Chemical-resistant gloves are required. Nitrile or neoprene gloves are suitable options.[10][11] Always check the glove manufacturer's compatibility chart for specific breakthrough times.	Prevents skin contact with the corrosive oxalic acid and potential absorption of both chemicals.[1] Gangrene has been reported in individuals working with oxalic acid solutions without proper hand protection.[1]
Body Protection	A lab coat, long pants, and closed-toe shoes are the minimum requirements. For larger scale operations, a chemical-resistant apron or suit should be considered.[8][9][12]	Minimizes exposed skin to prevent accidental contact with corrosive materials.[9]
Respiratory Protection	When handling solid oxalic acid or when there is a potential for aerosol or dust generation, a NIOSH-approved respirator is necessary. A half-face respirator with N95 or N99 particulate filters and organic vapor cartridges is recommended.[8][10][13]	Protects the respiratory tract from the corrosive effects of oxalic acid dust and potential inhalation of the naphthyridine compound.[1][2]

Operational Plan: A Step-by-Step Workflow

A systematic approach to handling these chemicals will minimize risk and ensure a smooth experimental process.

Caption: A stepwise workflow for the safe handling of 5,6,7,8-Tetrahydro-1,6-naphthyridine and oxalic acid.

1. Designate a Work Area: All work with these chemicals should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[14]

2. Equip with PPE: Before handling any chemicals, don the appropriate PPE as outlined in the table above. Ensure all PPE is in good condition and fits correctly.

3. Proceed to Handling:

• Weighing: When weighing solid oxalic acid, do so in a ventilated area or a balance enclosure to avoid inhaling dust.[15]
• Dissolving: When preparing solutions, slowly add the chemicals to the solvent to avoid splashing.
• Mixing: When combining the 5,6,7,8-Tetrahydro-1,6-naphthyridine solution with the oxalic acid solution, do so slowly and with stirring. Be aware of any potential exothermic reactions, although none are specifically documented for this combination.

4. Post-Handling Procedures:

• Decontamination: Thoroughly clean the work area after the experiment is complete.
• Waste Disposal: Segregate waste streams as described in the disposal plan below.
• PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid cross-contamination. Wash hands thoroughly after removing gloves.

Disposal Plan: Managing Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

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